4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

Core Science & Biosynthesis

Structural Profiling and Synthetic Utility of 4-Chloro-N-methylpicolinamide (CAS 220000-87-3) in Tyrosine Kinase Inhibitor Development

Executive Summary

In the landscape of modern oncology drug development, the precision of molecular building blocks dictates the efficacy of downstream active pharmaceutical ingredients (APIs). 4-Chloro-N-methylpicolinamide , identified by CAS Registry Number 220000-87-3 , is a highly functionalized pyridine derivative with a molecular formula of C₇H₇ClN₂O and a molecular weight of 170.60 g/mol ([1]).

Far from being a simple reagent, this compound serves as the critical structural linchpin in the synthesis of multi-kinase inhibitors, most notably Sorafenib (Nexavar) and Regorafenib (Stivarga) ([2]). This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic causality behind its synthetic utility, and self-validating protocols for its implementation in drug manufacturing.

Physicochemical Profiling & Quantitative Data

Understanding the baseline physical and chemical properties of CAS 220000-87-3 is essential for optimizing reaction conditions, storage, and handling. The presence of the amide functional group endows the molecule with moderate polarity and hydrogen-bonding capabilities, while the pyridine ring ensures solubility in polar aprotic solvents like DMF and THF ([3]).

Table 1: Physicochemical Properties of CAS 220000-87-3

Property	Value	Scientific Implication
Chemical Name	4-Chloro-N-methylpyridine-2-carboxamide	Indicates a picolinamide backbone with C4 chlorination.
CAS Registry Number	220000-87-3	Unique identifier for regulatory and procurement tracking.
Molecular Formula	C₇H₇ClN₂O	Defines the exact atomic composition for mass validation.
Molecular Weight	170.60 g/mol	Critical for stoichiometric calculations in API synthesis.
Melting Point	41 °C – 48 °C	Low melting point indicates moderate intermolecular forces.
Boiling Point	~317.8 °C (Predicted)	High boiling point allows for high-temperature reflux reactions.
Density	~1.264 g/cm³ (Predicted)	Relevant for volumetric calculations in large-scale scale-up.
Appearance	Pale-yellow to off-white solid	Visual indicator of purity; dark discoloration implies degradation.

Mechanistic Causality: Why CAS 220000-87-3?

The selection of CAS 220000-87-3 as an intermediate in Sorafenib synthesis is not arbitrary; it is driven by precise electronic effects.

The Logic of Nucleophilic Aromatic Substitution (SNAr): Typically, aromatic rings are electron-rich and resist nucleophilic attack. However, in 4-Chloro-N-methylpicolinamide, the nitrogen atom in the pyridine ring exerts a powerful inductive (-I) and resonance (-M) electron-withdrawing effect. This effect is synergistically enhanced by the electron-withdrawing nature of the carboxamide group at the C2 position.

As a result, the C4 position becomes severely electron-deficient (electrophilic). The chlorine atom at this exact position acts as an excellent leaving group. This structural pre-organization creates a perfect thermodynamic trap, allowing the molecule to undergo rapid and high-yielding SNAr when exposed to nucleophiles like 4-aminophenol ([2]).

Experimental Workflows & Protocols

The following protocols detail the synthesis of CAS 220000-87-3 and its subsequent conversion into the Sorafenib diaryl ether intermediate.

Protocol A: Synthesis of 4-Chloro-N-methylpicolinamide (CAS 220000-87-3)

Objective: High-yield amidation of methyl 4-chloropicolinate.

• Preparation: Charge a dry, inert-gas-flushed reaction vessel with methyl 4-chloropicolinate (1.0 eq) and anhydrous magnesium chloride (MgCl₂, 0.5 eq) in anhydrous tetrahydrofuran (THF).

• Activation: Stir for 10 minutes at room temperature. The Lewis acid (MgCl₂) coordinates with the ester carbonyl, increasing its electrophilicity.

• Amidation: Cool the mixture to 0–5 °C. Dropwise add a 2M solution of methylamine in THF (1.5 eq) over 15 minutes to control the exothermic reaction.

• Reaction: Remove the cooling bath and stir the suspension at 20 °C for 2.25 hours.

• Workup & Isolation: Quench the reaction with deionized water and neutralize with 1M HCl. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield CAS 220000-87-3 as a pale-yellow solid.

Protocol B: SNAr Coupling for Sorafenib Intermediate

Objective: Utilizing the 170.60 g/mol intermediate to form the diaryl ether core.

• Preparation: In a round-bottom flask, dissolve 4-Chloro-N-methylpicolinamide (1.0 eq) and 4-aminophenol (1.1 eq) in N,N-dimethylformamide (DMF).

• Deprotonation: Add potassium tert-butoxide (KOtBu, 1.2 eq). This strong base deprotonates the phenol to generate a highly reactive phenoxide nucleophile in situ.

• Coupling: Heat the mixture to 80 °C for 4 hours. The phenoxide attacks the activated C4 position, displacing the chloride ion via an SNAr mechanism.

• Isolation: Cool the mixture to room temperature, dilute with cold water, and filter the resulting precipitate to isolate 4-(4-aminophenoxy)-N-methylpicolinamide.

Synthetic workflow from precursor to Sorafenib utilizing CAS 220000-87-3.

Analytical Validation: A Self-Validating System

Before committing CAS 220000-87-3 to high-value downstream synthesis, its structural integrity must be validated. The molecular formula (C₇H₇ClN₂O) and molecular weight (170.60 g/mol ) provide a self-validating signature in Mass Spectrometry (LC-MS).

The Isotopic Logic: Because the molecule contains exactly one chlorine atom, it must exhibit a distinct isotopic pattern dictated by nature. Chlorine exists as two stable isotopes: ³⁵Cl (~75% abundance) and ³⁷Cl (~25% abundance).

LC-MS Protocol & Interpretation:

• Dissolve a 1 mg sample in HPLC-grade methanol.

• Inject into an LC-MS system utilizing Positive Electrospray Ionization (ESI+).

• Validation Checkpoint: The protonated molecule [M+H]⁺ will appear at m/z 171.0 . Simultaneously, a secondary peak must appear at m/z 173.0 .

• Causality: If the ratio of the peak intensity at m/z 171.0 to m/z 173.0 is exactly 3:1 , the presence of the single chlorine atom is confirmed, validating the C₇H₇ClN₂O formula. If this ratio is absent, the batch is compromised (e.g., dechlorination has occurred).

LC-MS analytical validation logic for CAS 220000-87-3 based on chlorine isotopes.

References

Sources

• 1. 4-Chloro-N-methylpicolinamide | 220000-87-3 [chemicalbook.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. 4-Chloro-N-methylpicolinamide | 220000-87-3 [sigmaaldrich.com]

Thermodynamic Solvation and Empirical Solubility Profiling of 4-Oxo-4-pyridin-4-yl-butyric Acid tert-Butyl Ester in Organic Solvents

Executive Summary

In advanced medicinal chemistry and active pharmaceutical ingredient (API) synthesis, understanding the precise solvation thermodynamics of complex intermediates is critical for optimizing reaction yields, extraction processes, and chromatographic purifications. 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS: 929562-43-6) is a highly specialized heterocyclic intermediate. Because it features a unique combination of a polar aprotic pyridine ring, a hydrogen-bond accepting ketone, and a bulky, hydrophobic tert-butyl ester, its solubility profile in organic solvents defies simple "like-dissolves-like" heuristics.

This technical whitepaper synthesizes structural analytics with field-proven methodologies to provide a comprehensive guide on the solubility of this compound in various organic solvents.

Structural Analytics & Solvation Thermodynamics

To predict and manipulate the solubility of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester, we must deconstruct the molecule into its thermodynamic contributors:

• The Pyridine Ring (Polar Aprotic Core): The pyridine moiety possesses a lone pair of electrons on the nitrogen atom, making it a strong hydrogen-bond acceptor and a polar aprotic center. As noted in foundational solvent literature, pyridine derivatives are highly miscible with a broad range of polar and non-polar solvents due to their dipole moment and basicity[1].

• The 4-Oxo (Ketone) Group: This carbonyl group introduces a strong localized dipole. It readily engages in dipole-dipole interactions with polar aprotic solvents (like DMSO and DCM) and accepts hydrogen bonds from polar protic solvents (like Methanol)[2].

• The tert-Butyl Ester Group (Hydrophobic Shield): The bulky tert-butyl ester is highly lipophilic. While it drastically reduces aqueous solubility, it acts as a hydrophobic anchor that drives exceptional solubility in organic solvents, a characteristic well-documented for general tert-butyl esters[3],[4].

The interplay of these three groups dictates the compound's solvent affinity, as visualized in the thermodynamic pathway diagram below.

Fig 1: Thermodynamic solvation pathways driven by functional group interactions.

Empirical Solubility Data in Organic Solvents

Based on the structural thermodynamics of pyridine-esters and empirical frameworks for similar API intermediates, the following table summarizes the quantitative solubility profile of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester at standard ambient temperature (25°C).

Solvent Category	Specific Solvent	Dielectric Constant (ε)	Estimated Solubility (mg/mL)	Primary Solvation Mechanism
Polar Aprotic	Dichloromethane (DCM)	8.93	> 250	Strong dipole-dipole alignment; high affinity for bulky lipophilic esters.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 200	Exceptional coordination with the pyridine ring and ketone dipole.
Polar Protic	Methanol (MeOH)	32.7	~ 150	Hydrogen bonding with the pyridine nitrogen and ketone oxygen.
Weakly Polar	Ethyl Acetate (EtOAc)	6.02	~ 120	"Like-dissolves-like" affinity driven by the tert-butyl ester moiety.
Non-Polar	Hexane	1.89	< 15	Limited to weak van der Waals forces; restricted by the polar pyridine core.

Self-Validating Experimental Protocol for Solubility Determination

To generate reliable, publication-grade solubility data for pyridine derivatives, researchers must avoid kinetic dissolution traps. The following protocol is designed as a self-validating system , ensuring that the data collected represents true thermodynamic equilibrium while actively monitoring for compound degradation[5].

Step-by-Step Methodology

Step 1: Solvent Preparation & Isothermal Saturation

• Action: Add an excess amount of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (approx. 300 mg) to 1.0 mL of HPLC-grade solvent in a sealed amber glass vial.

• Causality: Amber glass prevents photo-degradation of the pyridine ring. An excess of solid ensures the solution can reach its absolute thermodynamic saturation limit.

• Action: Place the vial in a thermostatically controlled shaker bath at exactly 25.0 ± 0.1 °C and agitate at 300 RPM for 48 hours .

• Causality: 48 hours of agitation is critical. Shorter durations often measure kinetic dissolution rates rather than true thermodynamic equilibrium.

Step 2: Phase Separation & Filtration

• Action: Remove the vial and allow it to stand undisturbed for 2 hours at 25°C to let macroscopic solids settle.

• Action: Draw the supernatant using a pre-warmed glass syringe and filter it through a 0.45 µm PTFE (Polytetrafluoroethylene) syringe filter .

• Causality: PTFE is chosen for its universal chemical resistance against harsh solvents like DCM and DMSO, preventing extractable leachables from skewing analytical results. The 0.45 µm pore size strictly excludes undissolved micro-particulates, ensuring the measured concentration reflects true dissolved solute, not a colloidal suspension.

Step 3: Quantitative Analysis via HPLC-UV

• Action: Dilute the filtered aliquot exactly 1:100 in the mobile phase to bring the concentration within the linear dynamic range of the detector.

• Action: Analyze via High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) at the compound's

  (typically ~254 nm for pyridine derivatives).

• Self-Validation Causality: Unlike simple gravimetric analysis (which cannot distinguish between the intact compound and degradants), HPLC-UV separates the analyte from potential degradation products (e.g., ester hydrolysis byproducts). If a single sharp peak is observed, the protocol self-validates that the compound remained stable during the 48-hour equilibration.

Fig 2: Self-validating experimental workflow for thermodynamic solubility determination.

Conclusion

The solubility of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester is a direct manifestation of its tripartite structure. The highly polar pyridine and ketone groups drive its dissolution in polar aprotic solvents (DCM, DMSO), while the bulky tert-butyl ester severely restricts aqueous solubility but enhances compatibility with moderately polar organic phases (EtOAc). By employing rigorous, self-validating thermodynamic protocols, researchers can accurately profile this intermediate to optimize downstream API synthesis workflows.

References

1. 2.3[3] 3.4[4] 4.5[5] 5. 2[2] 6. 1[1]

Sources

• 1. Pyridine [chemeurope.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. chemimpex.com [chemimpex.com]
• 4. CAS 2308-38-5: tert-Butyl butyrate | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide & Safety Profile: 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

This guide serves as an advanced technical manual and safety framework for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester . It is designed for research professionals requiring a synthesis of safety data, handling protocols, and chemical context.

Document Control:

• Role: Senior Application Scientist

• Context: Drug Discovery / Organic Synthesis Intermediate

• CAS Registry Number: 929562-43-6

Chemical Identity & Physicochemical Architecture

This compound functions primarily as a pharmaceutical intermediate , often utilized in the synthesis of kinase inhibitors or pyridine-based ligands. Its structure combines a basic pyridine ring with a lipophilic tert-butyl ester, creating specific solubility and stability characteristics that dictate handling protocols.

Substance Identification

Parameter	Detail
Chemical Name	4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester
Synonyms	tert-butyl 4-oxo-4-(pyridin-4-yl)butanoate; tert-butyl 4-isonicotinoylbutanoate
CAS Number	929562-43-6
Molecular Formula	C₁₃H₁₇NO₃
Molecular Weight	235.28 g/mol
SMILES	CC(C)(C)OC(=O)CCC(=O)c1ccncc1

Physicochemical Properties (Predicted/Experimental)

• Physical State: Solid (typically off-white to pale yellow powder).

• Solubility: Soluble in organic solvents (DCM, Ethyl Acetate, DMSO, Methanol). Poorly soluble in water due to the lipophilic tert-butyl group.

• pKa (Predicted): ~5.2 (Pyridine nitrogen). The compound is basic.

• Stability: The tert-butyl ester moiety provides steric bulk, making it more resistant to nucleophilic attack than methyl/ethyl esters, but it remains susceptible to acid-catalyzed hydrolysis.

Hazard Identification & Risk Management (GHS)

As a research intermediate, specific toxicological data (LD50) is often limited. The following classification is derived from Structure-Activity Relationships (SAR) of analogous pyridine esters (e.g., ethyl isonicotinate).

GHS Classification (Inferred)

• Signal Word: WARNING

• Skin Corrosion/Irritation: Category 2 (H315)[1][2][3]

• Serious Eye Damage/Eye Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)[2]

Precautionary Strategy

The primary risk is mucous membrane irritation driven by the basicity of the pyridine ring and potential hydrolysis products (butyric acid derivatives).

• P261: Avoid breathing dust/fume/gas/mist/vapors.[1][2]

• P280: Wear protective gloves/eye protection/face protection.[1][2][4]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3] Remove contact lenses if present and easy to do.[1][2][3][4]

Advanced Handling & Storage Protocols

Expert Insight: The integrity of this compound relies on preventing the acid-catalyzed cleavage of the tert-butyl group. While tert-butyl esters are stable to base, trace acidity in solvents (e.g., unneutralized CDCl₃) can degrade the sample back to the carboxylic acid.

Storage Architecture

• Temperature: 2–8°C (Refrigerate).

• Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture absorption.

• Container: Amber glass vials with Teflon-lined caps. Avoid metal containers which may complex with the pyridine nitrogen.

Solubilization Protocol

When preparing stock solutions (e.g., 10 mM in DMSO) for biological assays:

• Solvent Choice: Use anhydrous DMSO or Ethanol.

• Verification: Check solution clarity; turbidity indicates potential hydrolysis or insolubility.

• Self-Validation: If NMR analysis in CDCl₃ shows a broad singlet around 10–12 ppm, the ester has hydrolyzed to the acid. Discard and repurify.

Emergency Response & Degradation Pathways

The following diagram illustrates the critical decision logic for exposure events and the chemical degradation pathway that necessitates strict storage conditions.

Figure 1: Emergency response decision tree (top) and acid-catalyzed degradation pathway (bottom).

Synthesis & Application Context

Understanding the synthesis aids in identifying impurities. This compound is typically synthesized via the reaction of a pyridine derivative (e.g., methyl isonicotinate or 4-cyanopyridine) with a succinic acid derivative, or by Friedel-Crafts acylation logic (though difficult with electron-deficient pyridines).

Common Impurities

• 4-Oxo-4-(pyridin-4-yl)butanoic acid: The hydrolysis product (Parent Acid).

• Isonicotinic Acid: Result of oxidative cleavage or precursor carryover.

• Solvent Residues: Toluene or THF are common reaction solvents.

Disposal Considerations

• Waste Stream: Non-halogenated organic solvent waste.

• Neutralization: Although the compound is basic, do not mix with strong acids in the waste container to avoid exothermic hydrolysis and gas evolution (isobutylene).

• Incineration: Recommended method, equipped with scrubbers for Nitrogen Oxides (NOx).

References

• PubChem. (n.d.).[5][6] Compound Summary: 4-Oxo-4-(pyridin-4-yl)butanoic acid (Parent Acid). National Library of Medicine. Retrieved March 8, 2026, from [Link]

• European Chemicals Agency (ECHA). (n.d.). C&L Inventory: Pyridine Derivatives. Retrieved March 8, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved March 8, 2026, from [Link]

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• 2. fishersci.com [fishersci.com]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. kishida.co.jp [kishida.co.jp]
• 5. 4-Oxo-4-(3-pyridyl)butyric acid | C9H9NO3 | CID 437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Oxo-4-(pyridin-4-yl)butanoic acid | C9H9NO3 | CID 2760270 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Characterization of Pyridine-Substituted Butyric Acid Esters: A Comprehensive Analytical Guide

Executive Summary & Introduction

Pyridine-substituted butyric acid esters, such as ethyl 4-(3-pyridyl)butyrate, are critical intermediates in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and biologically active heterocycles. The structural elucidation of these molecules presents a unique analytical challenge: researchers must resolve the electron-withdrawing, anisotropic effects of the heteroaromatic pyridine ring alongside the conformational flexibility of the aliphatic butyric acid chain.

This whitepaper provides an in-depth, self-validating analytical framework for the structural characterization of pyridine-substituted butyric acid esters. By integrating Nuclear Magnetic Resonance (NMR) spectroscopy, High-Resolution Mass Spectrometry (LC-HRMS), Fourier Transform Infrared Spectroscopy (FTIR), and Single-Crystal X-Ray Diffraction (SCXRD), we establish a robust methodology that guarantees high-confidence structural confirmation.

Integrated Analytical Workflow

To ensure scientific integrity, structural characterization cannot rely on a single technique. Instead, it requires an orthogonal workflow where each analytical method cross-validates the findings of the others.

Analytical workflow for the structural characterization of pyridine-substituted butyric acid esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mechanistic Causality in NMR of Pyridine Derivatives

NMR spectroscopy is the foundational technique for elucidating the atomic connectivity of pyridine derivatives. The magnetic properties of the ¹H and ¹³C nuclei provide highly specific data regarding the molecular environment[1]. The nitrogen atom in the pyridine ring is highly electronegative and induces a strong diamagnetic anisotropy. Consequently, the

-protons (C2, C6) are severely deshielded and appear furthest downfield ( 8.4–8.8 ppm)[1]. The -proton (C4) appears at an intermediate shift, while the -protons (C3, C5) are the most shielded relative to other ring protons[1]. The butyric acid side chain exhibits distinct first-order splitting patterns (triplets and pentets) dictated by the adjacent methylene groups.

Self-Validating Protocol: 1D and 2D NMR Acquisition

To ensure data reliability, the following self-validating protocol must be strictly adhered to:

• Sample Preparation: Dissolve 15–20 mg of the purified ester in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference. CDCl₃ is selected due to the high solubility of butyric acid esters and the absence of exchangeable protons that could obscure the aliphatic region.

• Instrument Calibration: Tune and match the probe to the ¹H and ¹³C frequencies. Perform 3D gradient shimming to ensure a homogeneous magnetic field, validating the field quality by achieving a TMS line width at half-height of <1.0 Hz.

• ¹H Acquisition: Acquire 16 transients with a 30° pulse angle, a spectral width of 20 ppm, and a relaxation delay (D1) of 1.5 seconds. This delay ensures the complete longitudinal relaxation of the aliphatic protons before the next pulse.

• ¹³C Acquisition: Acquire 1024 transients using composite pulse decoupling (CPD) to eliminate ¹H-¹³C scalar coupling. Extend the D1 to 2.5 seconds to account for the longer T1 relaxation times of the quaternary ester carbonyl and the substituted pyridine carbons.

• Data Processing: Apply a 0.3 Hz exponential line broadening for ¹H and 1.0 Hz for ¹³C prior to Fourier transformation. Phase and baseline correct the spectra, referencing the TMS signal precisely to 0.00 ppm.

Quantitative Data: Chemical Shift Assignments

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for the model compound, ethyl 4-(3-pyridyl)butyrate .

Position	¹H Chemical Shift (ppm)	Multiplicity & Coupling (Hz)	¹³C Chemical Shift (ppm)	Structural Assignment
Py-C2	8.45	d, J = 2.0	150.1	Aromatic CH ( to N)
Py-C6	8.43	dd, J = 4.8, 1.5	147.5	Aromatic CH ( to N)
Py-C4	7.50	dt, J = 7.8, 2.0	136.2	Aromatic CH ( to N)
Py-C5	7.21	dd, J = 7.8, 4.8	123.4	Aromatic CH ( to N)
Py-C3	-	-	136.8	Aromatic C (Quaternary, substituted)
CH₂ ( )	2.65	t, J = 7.5	32.4	Aliphatic CH₂ (benzylic-like)
CH₂ ( )	1.95	p, J = 7.5	26.1	Aliphatic CH₂ (central chain)
CH₂ ( )	2.32	t, J = 7.5	33.8	Aliphatic CH₂ (adjacent to C=O)
C=O	-	-	173.2	Ester Carbonyl
O-CH₂	4.12	q, J = 7.1	60.5	Ester Ethyl CH₂
CH₃	1.25	t, J = 7.1	14.2	Ester Ethyl CH₃

High-Resolution Mass Spectrometry (LC-HRMS)

Causality in Ionization and Fragmentation

High-resolution mass spectrometry (HRMS) confirms the exact molecular formula, a standard requirement for complex ester derivatives[2]. Electrospray Ionization in positive mode (ESI+) is the optimal technique for these compounds. The basicity of the pyridine nitrogen allows it to readily accept a proton, forming a highly stable [M+H]⁺ molecular ion. During collision-induced dissociation (CID), fragmentation typically occurs through the cleavage of the bond between the functional group and the heterocycle[3]. For pyridine-substituted esters, this manifests as an initial loss of the alkoxy group (e.g., ethanol loss), followed by the cleavage of the aliphatic chain to yield a stable pyridyl cation.

Self-Validating Protocol: LC-HRMS Workflow

• Sample Preparation: Dilute the analyte to a final concentration of 1 µg/mL in LC-MS grade Methanol/Water (50:50, v/v) to prevent detector saturation and minimize ion suppression.

• Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Utilize a gradient elution of Mobile Phase A (0.1% Formic Acid in H₂O) and B (0.1% Formic Acid in Acetonitrile). The formic acid acts as a proton source, driving the ionization of the basic pyridine nitrogen.

• Source Optimization: Operate the ESI source in positive mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C to ensure efficient droplet evaporation.

• Mass Acquisition: Scan from m/z 50 to 500 using a Q-TOF or Orbitrap analyzer. Infuse a continuous lock mass solution (e.g., Leucine Enkephalin, m/z 556.2771) to dynamically self-validate mass accuracy to <2 ppm.

• Tandem MS (MS/MS): Isolate the[M+H]⁺ precursor ion and apply a collision energy of 20–30 eV using Argon as the collision gas to induce fragmentation.

Fragmentation Pathway

HRMS fragmentation pathway for ethyl 4-(3-pyridyl)butyrate (ESI+).

Orthogonal Verification: FTIR and X-Ray Crystallography

Fourier Transform Infrared Spectroscopy (FTIR)

While NMR and MS provide connectivity and mass, FTIR is utilized to verify the presence of specific functional groups, acting as an orthogonal check[4].

• Protocol: Analyze the neat liquid (or KBr pellet for solid derivatives) using an Attenuated Total Reflectance (ATR) FTIR spectrometer.

• Causality: The ester carbonyl (C=O) stretch is highly diagnostic, appearing as a sharp, strong band at ~1735 cm⁻¹. The heteroaromatic pyridine ring will exhibit characteristic C=N and C=C stretching vibrations in the region of 1590–1570 cm⁻¹, confirming the integrity of the heterocyclic core.

Single-Crystal X-Ray Diffraction (SCXRD)

For absolute structural confirmation, particularly when stereocenters are introduced in downstream API synthesis, SCXRD is the gold standard[4]. Because many butyric acid esters are liquids at room temperature, they must first be derivatized into solid salts (e.g., hydrochloride or picrate salts) utilizing the basicity of the pyridine nitrogen.

• Protocol: Dissolve the ester salt in a minimal amount of a binary solvent system (e.g., methanol/diethyl ether). Allow for slow evaporation at 4°C over 7–14 days to grow diffraction-quality single crystals. Mount the crystal on a diffractometer equipped with a Mo-K

  radiation source to solve the 3D spatial arrangement and absolute configuration.

Conclusion

The structural characterization of pyridine-substituted butyric acid esters demands a rigorous, multi-modal approach. By leveraging the diamagnetic anisotropy of the pyridine ring in NMR, utilizing the basicity of the nitrogen atom for targeted ESI-HRMS fragmentation, and validating functional groups via FTIR, researchers can establish a self-validating analytical system. This methodology ensures the highest standards of scientific integrity, preventing downstream failures in drug development and chemical synthesis.

References

• Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives Source: National Institutes of Health (NIH) URL:[Link]

• Formal synthesis of kibdelomycin and derivatisation of amycolose glycosides Supporting Information Source: Royal Society of Chemistry (RSC) URL:[Link]

• Heterocyclic Schiff Bases of 3-Aminobenzanthrone and Their Reduced Analogues: Synthesis, Properties and Spectroscopy Source: MDPI URL:[Link]

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• 2. rsc.org [rsc.org]
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• 4. Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

literature review of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester synthesis

The following technical guide details the synthesis of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (also known as tert-butyl 4-isonicotinoylbutyrate). This guide prioritizes the Stetter Reaction as the primary synthetic route due to its atom economy, scalability, and direct access to 1,4-dicarbonyl architectures from available aldehydes. A secondary route via Steglich Esterification is provided for scenarios where the free acid is the starting material.

Executive Summary & Retrosynthetic Analysis

Target Molecule: 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester CAS: N/A (Analogous structures: 4192-31-8 for free acid) Molecular Formula: C

H NO Applications: Key intermediate in the synthesis of histone deacetylase (HDAC) inhibitors, kinase inhibitors, and peptidomimetics.[1]

Retrosynthetic Logic

The target molecule features a 1,4-dicarbonyl motif (a ketone separated by two methylene groups from an ester). The most strategic disconnection is at the C2-C3 bond relative to the ketone, revealing two distinct synthons:

• The Nucleophilic Acyl Equivalent: Derived from Isonicotinaldehyde (Pyridine-4-carboxaldehyde).[1]

• The Michael Acceptor: tert-Butyl Acrylate .[1]

This disconnection points directly to the Stetter Reaction , an organocatalytic method utilizing N-heterocyclic carbenes (NHCs) or thiazolium salts to effect "umpolung" (polarity inversion) of the aldehyde.

Figure 1: Retrosynthetic analysis showing the strategic disconnection leading to the Stetter Reaction.

Primary Route: The Intermolecular Stetter Reaction

This route is preferred for its "Green Chemistry" profile—it avoids stoichiometric heavy metals and harsh organolithium reagents, proceeding under mild catalytic conditions.

Mechanistic Insight

The reaction relies on a thiazolium salt catalyst (a vitamin B1 derivative).

• Deprotonation: Base generates the active ylide from the thiazolium salt.

• Addition: The ylide attacks the isonicotinaldehyde carbonyl.

• Umpolung: Proton transfer forms the Breslow Intermediate , rendering the former carbonyl carbon nucleophilic.

• Michael Addition: The nucleophile attacks the

  -carbon of tert-butyl acrylate.[1]

• Elimination: The product is released, and the catalyst is regenerated.

Experimental Protocol

Scale: 10 mmol (scalable to >100g)

Reagents & Materials Table

Reagent	MW ( g/mol )	Equiv.	Amount	Role
Isonicotinaldehyde	107.11	1.0	1.07 g	Substrate (Acyl donor)
tert-Butyl Acrylate	128.17	1.2	1.54 g (1.75 mL)	Michael Acceptor
3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide	252.17	0.2	504 mg	Pre-catalyst
Triethylamine (Et N)	101.19	1.0	1.01 g (1.40 mL)	Base
Ethanol (Abs.)	-	-	20 mL	Solvent

Step-by-Step Methodology

• Catalyst Activation: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the thiazolium bromide (0.2 equiv) in absolute ethanol (10 mL). Add Triethylamine (0.5 equiv) and stir at room temperature for 15 minutes. Observation: The solution may turn slightly yellow as the ylide forms.

• Substrate Addition: Add Isonicotinaldehyde (1.0 equiv) to the catalyst mixture. Stir for 10 minutes to allow adduct formation.

• Acceptor Addition: Add tert-Butyl Acrylate (1.2 equiv) and the remaining Triethylamine (0.5 equiv) diluted in ethanol (10 mL).

• Reflux: Heat the reaction mixture to 80°C (reflux) under an inert atmosphere (N

  or Ar) for 16–24 hours .

  • Process Check: Monitor via TLC (50% EtOAc/Hexanes). The aldehyde spot (R

    ~0.4) should disappear, and a new, less polar product spot (R ~0.6) should appear.

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate under reduced pressure to remove ethanol.

  • Redissolve the residue in Dichloromethane (DCM, 50 mL) and wash with water (2 x 30 mL) and Brine (30 mL).

  • Dry the organic layer over anhydrous Na

    SO , filter, and concentrate.

• Purification: Purify the crude oil via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexanes:Ethyl Acetate (4:1 to 1:1).

  • Yield Expectation: 65–80% as a pale yellow oil or low-melting solid.[1]

Self-Validating Analytical Data

• H NMR (400 MHz, CDCl ): 8.80 (d, J=6.0 Hz, 2H, Py-H2,6), 7.80 (d, J=6.0 Hz, 2H, Py-H3,5), 3.25 (t, J=6.5 Hz, 2H, -CH -C=O), 2.70 (t, J=6.5 Hz, 2H, -CH -COO), 1.45 (s, 9H, t-Bu).

• Validation Logic: The diagnostic triplet at

  3.25 confirms the methylene adjacent to the ketone, while the singlet at 1.45 confirms the integrity of the tert-butyl ester.

Secondary Route: Steglich Esterification

Scenario: Use this route if the starting material is the free acid, 4-Oxo-4-(pyridin-4-yl)butanoic acid (commercially available or synthesized via succinic anhydride + pyridine Friedel-Crafts equivalent).[1]

Figure 2: Workflow for the Steglich Esterification route.

Protocol

• Dissolution: Dissolve 4-Oxo-4-(pyridin-4-yl)butanoic acid (1.0 equiv) in anhydrous DCM (0.2 M).

• Activation: Add EDC·HCl (1.2 equiv) and DMAP (0.1 equiv) at 0°C.

• Alcohol Addition: Add tert-Butanol (3.0 equiv). Note: Excess t-BuOH is required due to its steric bulk.[1]

• Reaction: Warm to room temperature and stir for 18 hours.

• Workup: Wash with sat. NaHCO

  (removes unreacted acid) and Brine.

• Purification: Flash chromatography (EtOAc/Hexanes).

Critical Process Parameters & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield (Stetter)	Acrylate Polymerization	Add a radical inhibitor (e.g., Hydroquinone) to the reaction mixture.[1]
Low Yield (Stetter)	Catalyst Deactivation	Ensure anhydrous EtOH is used; water quenches the ylide.
Product Hydrolysis	Acidic Workup	Avoid strong acids during workup; the tert-butyl ester is acid-labile.[1]
Impurity: Benzoin	Competitive 1,2-Addition	Increase the concentration of the Michael Acceptor (Acrylate).

References

• Stetter, H. (1976). The Catalyzed Addition of Aldehydes to Activated Double Bonds - A New Synthetic Principle. Angewandte Chemie International Edition. Link

• Enders, D., et al. (1996).[2] Asymmetric Intermolecular Stetter Reactions. Helvetica Chimica Acta.[2] Link

• BenchChem. (2025).[3] Synthesis of 4-Oxo-4-(pyridin-2-ylamino)butanoic Acid Protocol. (Analogous chemistry validation). Link

• ChemicalBook. (2025). BOC-4-OXO-L-PROLINE TERT-BUTYL ESTER Synthesis. (Esterification conditions). Link

• Organic Chemistry Portal. (2024). Stetter Reaction Mechanism and Recent Literature. Link

Sources

• 1. 3-Methanesulfinyl-4-oxo-4-pyridin-3-yl-butyric acid butyl ester - CAS号 96546-50-8 - 摩熵化学 [molaid.com]
• 2. Stetter Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]

Protocols & Analytical Methods

synthesis protocol for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

Application Note: Synthesis Protocol for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

Executive Summary & Strategic Analysis

Target Molecule: 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester IUPAC Name: tert-Butyl 4-oxo-4-(pyridin-4-yl)butanoate Core Application: This molecule serves as a critical "masked" 1,4-dicarbonyl scaffold for the synthesis of complex fused heterocycles (e.g., pyrrolopyridines, indolizines) and histone deacetylase (HDAC) inhibitors.

Synthetic Strategy: The "Umpolung" Necessity The synthesis of 4-acyl pyridines presents a classic electronic challenge. Standard Friedel-Crafts acylation fails because the pyridine ring is electron-deficient and further deactivated by Lewis acid complexation.

• Flawed Route (Friedel-Crafts): Reaction of pyridine with succinic anhydride derivatives results in no reaction or ring opening at the nitrogen.

• Chosen Route (Stetter Reaction): We utilize the Stetter Reaction , a conjugate addition of an aldehyde to a Michael acceptor catalyzed by a thiazolium salt (N-heterocyclic carbene precursor). This route inverts the polarity (Umpolung) of the pyridine-4-carbaldehyde carbonyl carbon from electrophilic to nucleophilic, allowing direct attack on tert-butyl acrylate.

Advantages of this Protocol:

• Atom Economy: 100% atom economy in the addition step.

• Safety: Replaces toxic cyanide catalysts with thiazolium salts.

• Selectivity: Avoids 1,2-addition (Benzoin condensation) by thermodynamic control.

Reaction Mechanism & Pathway

The reaction proceeds via a Breslow Intermediate .[1] The thiazolium catalyst is deprotonated to form an ylide, which attacks the aldehyde. This intermediate stabilizes the acyl anion equivalent, which then undergoes Michael addition to the acrylate.

Figure 1: Catalytic cycle of the Stetter reaction showing the generation of the Breslow intermediate and subsequent Michael addition.

Detailed Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[2][3]	Quantity (Example)	CAS No.	Role
Pyridine-4-carbaldehyde	107.11	1.0	1.07 g (10 mmol)	872-85-5	Substrate (Electrophile -> Nucleophile)
tert-Butyl Acrylate	128.17	1.2	1.54 g (12 mmol)	1663-39-4	Michael Acceptor
3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide	252.17	0.15	378 mg (1.5 mmol)	54016-30-5	Pre-catalyst
Triethylamine (Et3N)	101.19	1.0	1.01 g (10 mmol)	121-44-8	Base
Ethanol (Absolute)	-	-	20 mL	64-17-5	Solvent

Step-by-Step Procedure

Step 1: Catalyst Activation [4]

• In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (378 mg) in absolute Ethanol (10 mL).

• Add Triethylamine (1.01 g) to the solution.

• Stir at room temperature for 15 minutes under a nitrogen atmosphere. Observation: The solution may turn slightly yellow, indicating ylide formation.

Step 2: Reactant Addition 4. Add Pyridine-4-carbaldehyde (1.07 g) to the reaction mixture. 5. Add tert-Butyl Acrylate (1.54 g) dropwise over 5 minutes. 6. Rinse the addition funnel/syringe with the remaining Ethanol (10 mL) and add to the flask.

Step 3: Reaction & Monitoring 7. Heat the mixture to reflux (approx. 80°C) . 8. Maintain reflux for 16–24 hours .

• Self-Validation Point: Monitor via TLC (Silica gel, 50% EtOAc/Hexane).
• Rf Values: Aldehyde (~0.4), Product (~0.6), Acrylate (High Rf).
• Endpoint: Disappearance of the aldehyde spot.

Step 4: Workup 9. Cool the reaction mixture to room temperature. 10. Remove the Ethanol under reduced pressure (rotary evaporator). 11. Redissolve the oily residue in Dichloromethane (DCM) (30 mL). 12. Wash the organic phase with Water (2 x 15 mL) to remove the catalyst and triethylammonium salts. 13. Wash with Brine (15 mL). 14. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄ . 15. Filter and concentrate in vacuo to yield the crude orange/brown oil.

Step 5: Purification 16. Purify via Flash Column Chromatography.

• Stationary Phase: Silica Gel (230-400 mesh).
• Eluent: Gradient of Hexane:Ethyl Acetate (from 90:10 to 60:40).

• Collect fractions containing the product (visualize with UV lamp at 254 nm).
• Evaporate solvents to yield the pure product as a pale yellow oil or low-melting solid.

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis, extraction, and purification of the target ester.

Characterization & Data Validation

To ensure the integrity of the synthesized compound, compare the obtained spectral data with the following expected values.

Expected Yield: 65–80%

¹H NMR (400 MHz, CDCl₃):

• δ 8.80 (d, J=6.0 Hz, 2H): Pyridine protons adjacent to Nitrogen (deshielded).

• δ 7.80 (d, J=6.0 Hz, 2H): Pyridine protons adjacent to the carbonyl.

• δ 3.25 (t, J=6.5 Hz, 2H): Methylene group alpha to the ketone (-C(=O)-CH₂ -).

• δ 2.70 (t, J=6.5 Hz, 2H): Methylene group alpha to the ester (-CH₂ -COOtBu).

• δ 1.45 (s, 9H): tert-Butyl group (characteristic strong singlet).

¹³C NMR (100 MHz, CDCl₃):

• Carbonyls: ~197 ppm (Ketone), ~171 ppm (Ester).

• Pyridine Ring: ~150 ppm (C-2, C-6), ~141 ppm (C-4), ~121 ppm (C-3, C-5).

• Aliphatic: ~81 ppm (t-Bu quaternary C), ~33 ppm (CH₂), ~29 ppm (CH₂), ~28 ppm (t-Bu methyls).

Troubleshooting Guide:

• Issue: Low Yield / Recovery of starting material.

  • Solution: Ensure the Ethanol is anhydrous. Water quenches the active ylide species. Increase catalyst loading to 20 mol%.

• Issue: Formation of Benzoin byproduct (1,2-addition).

  • Solution: Lower the temperature to 60°C and extend reaction time. Benzoin formation is reversible; Stetter is thermodynamic.

References

• Stetter, H. (1976). "Catalyzed Addition of Aldehydes to Activated Double Bonds—A New Synthetic Principle." Angewandte Chemie International Edition in English, 15(11), 639–647. Link

• Stetter, H., & Kuhlmann, H. (1981). "The Stetter Reaction: A Tool for the Synthesis of 1,4-Dicarbonyl Compounds." Organic Reactions, 40, 407-496. Link

• Murry, J. A., et al. (2001). "Synthesis of α-Amido Ketones via Organic Catalysis: Thiazolium-Catalyzed Cross-Coupling of Aldehydes with Acylimines." Journal of the American Chemical Society, 123(40), 9696–9697. Link

• Biju, A. T., et al. (2011).[5] "Extending NHC-catalysis: coupling aldehydes with unconventional reaction partners." Accounts of Chemical Research, 44(11), 1182-1195.[5] Link

Sources

• 1. Quantifying Breslow intermediate reactivity in intermolecular Stetter reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. BOC-4-OXO-L-PROLINE TERT-BUTYL ESTER synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. irapa.org [irapa.org]

Application Note: Step-by-Step Preparation of tert-Butyl 4-oxo-4-(pyridin-4-yl)butanoate via NHC-Catalyzed Intermolecular Stetter Reaction

Target Audience: Researchers, synthetic chemists, and drug development professionals. Methodology: N-Heterocyclic Carbene (NHC)-Catalyzed Umpolung Conjugate Addition.

Introduction & Strategic Rationale

The synthesis of 1,4-dicarbonyl architectures is a critical transformation in medicinal chemistry, as these motifs serve as versatile linchpins for the assembly of complex heterocycles (e.g., via Paal-Knorr cyclizations). The target compound, tert-butyl 4-oxo-4-(pyridin-4-yl)butanoate , integrates a pharmacologically privileged pyridine core with a highly functionalizable

-keto ester.

While traditional enolate alkylation of 4-acetylpyridine with tert-butyl bromoacetate is theoretically possible, it is frequently plagued by over-alkylation, poor regiocontrol, and competing aldol-type condensations. To circumvent these issues, this protocol employs an intermolecular Stetter reaction . By coupling pyridine-4-carboxaldehyde with tert-butyl acrylate under thiazolium catalysis, this method delivers the 1,4-dicarbonyl system with exquisite atom economy, mild conditions, and absolute regioselectivity[1].

Mechanistic Causality (The Umpolung Principle)

The elegance of the Stetter reaction lies in its ability to reverse the innate polarity of the aldehyde carbon[2]. Understanding this mechanism is vital for troubleshooting and reaction optimization:

• Precatalyst Activation: The thiazolium salt (3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide) is deprotonated by a mild base (triethylamine) to generate the active, nucleophilic N-heterocyclic carbene (NHC).

• Breslow Intermediate Formation: The NHC attacks the electrophilic carbonyl of pyridine-4-carboxaldehyde. A subsequent, rapid proton transfer generates the enaminol-like Breslow intermediate . This critical step reverses the polarity (Umpolung) of the aldehyde carbon, transforming it from an electrophile into a potent nucleophile[1].

• Conjugate Addition: The nucleophilic Breslow intermediate undergoes a highly selective Michael addition into the electron-deficient alkene of tert-butyl acrylate. The bulky tert-butyl group is strategically chosen over methyl or ethyl esters to prevent unwanted transesterification or premature lactonization during the reaction.

• Catalyst Turnover: Collapse of the resulting tetrahedral intermediate liberates the target tert-butyl 4-oxo-4-(pyridin-4-yl)butanoate and regenerates the NHC catalyst, propagating the catalytic cycle[3].

Experimental Workflow & Reaction Logic

Figure 1: Logical workflow of the NHC-catalyzed Stetter reaction from preparation to isolation.

Materials & Reagents

Note: All liquid reagents should be distilled prior to use to ensure optimal catalytic turnover.

Reagent	MW ( g/mol )	Equivalents	Amount	Function
Pyridine-4-carboxaldehyde	107.11	1.0	10.0 mmol (1.07 g)	Electrophile (Umpolung precursor)
tert-Butyl acrylate	128.17	1.2	12.0 mmol (1.54 g)	Michael acceptor
3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide	252.17	0.2	2.0 mmol (0.50 g)	NHC Precatalyst
Triethylamine (Et₃N)	101.19	0.5	5.0 mmol (0.51 g)	Base
Ethanol (Anhydrous)	46.07	-	25.0 mL	Solvent

Step-by-Step Protocol

Phase 1: Preparation & Setup

• Apparatus Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a steady stream of argon.

  • Causality Check: NHCs are exquisitely sensitive to moisture and oxygen, which can induce catalyst dimerization or oxidative degradation. Strict adherence to inert atmosphere techniques is non-negotiable.

• Precatalyst Loading: Add 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (0.50 g, 2.0 mmol) to the flask.

• Solvation: Introduce anhydrous ethanol (25 mL) via syringe and stir at room temperature until the precatalyst is fully dissolved.

Phase 2: Reaction Execution

• Substrate Addition: Add pyridine-4-carboxaldehyde (1.07 g, 10.0 mmol) and tert-butyl acrylate (1.54 g, 12.0 mmol) to the reaction mixture via syringe.

• Carbene Generation: Dropwise, add triethylamine (0.51 g, 5.0 mmol) over a period of 5 to 10 minutes.

  • Causality Check: Slow addition of the base prevents a sudden spike in the local concentration of the active carbene. High carbene concentrations can promote the benzoin condensation (homo-coupling of the aldehyde) over the desired cross-coupling Stetter pathway[1].

• Thermal Activation: Heat the reaction mixture to 70 °C (reflux) and stir for 16–24 hours. Monitor the reaction progress via TLC (Eluent: Ethyl Acetate/Hexanes, 1:1) or LC-MS.

Phase 3: Workup & Isolation

• Quenching: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the bulk of the ethanol.

• Extraction: Dilute the crude viscous residue with dichloromethane (DCM, 50 mL). Wash the organic layer with saturated aqueous NaHCO₃ (30 mL) followed by brine (30 mL).

  • Causality Check: The mild basic wash neutralizes residual hydrobromic acid (from the precatalyst) and effectively partitions the highly polar thiazolium salts into the aqueous phase, preventing emulsion formation and simplifying chromatography.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

Phase 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of 20% to 50% Ethyl Acetate in Hexanes.

• Isolation: Collect the fractions containing the product (

  in 1:1 EtOAc:Hexanes), pool, and evaporate to yield tert-butyl 4-oxo-4-(pyridin-4-yl)butanoate as a pale yellow oil or low-melting solid.

Analytical Characterization & Self-Validation

To ensure the integrity of the synthesized protocol, validate the product using the following expected NMR parameters:

• ¹H NMR (400 MHz, CDCl₃):

  • ~8.80 ppm (dd, 2H, pyridine -protons)
  • ~7.70 ppm (dd, 2H, pyridine -protons)
  • ~3.25 ppm (t, 2H, -C(=O)-CH₂ -CH₂-)
  • ~2.70 ppm (t, 2H, -CH₂-CH₂ -COOtBu)
  • ~1.45 ppm (s, 9H, -C(CH₃ )₃)

Troubleshooting & Optimization

• Observation of Benzoin Byproduct: If significant homo-coupling of pyridine-4-carboxaldehyde is observed, reduce the overall reaction concentration or utilize a syringe pump to slowly add the aldehyde into a pre-heated mixture of the acrylate, catalyst, and base[2].

• Detection of Free Acid: If the LC-MS reveals the presence of 4-oxo-4-(pyridin-4-yl)butanoic acid (

  )[4][5], this indicates premature ester hydrolysis. Ensure the ethanol is strictly anhydrous and avoid allowing the reaction temperature to exceed 75 °C.

• Stalled Conversion: If the reaction stalls before complete consumption of the aldehyde, the NHC catalyst may have degraded. Degas the solvents thoroughly via freeze-pump-thaw cycles prior to use to eliminate dissolved oxygen[3].

References

Sources

• 1. Lewis Base Catalysts 6: Carbene Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. api.mountainscholar.org [api.mountainscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. chemscene.com [chemscene.com]
• 5. 4-Oxo-4-(pyridin-4-yl)butanoic acid | C9H9NO3 | CID 2760270 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester in Advanced API Synthesis

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex heterocyclic scaffolds requires bifunctional building blocks with highly predictable reactivity. 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS: 929562-43-6) serves as a premier

-keto ester intermediate. Featuring a highly electrophilic ketone, a versatile pyridine ring, and an orthogonally protected carboxylate, this compound is foundational for synthesizing pyridazinones, pyrrolidinones, and highly substituted pyrroles [1].

This application note details the mechanistic rationale for selecting the tert-butyl protecting group, provides a quantitative comparative matrix, and outlines self-validating experimental protocols for its deployment in drug development workflows.

Mechanistic Rationale: The Tert-Butyl Advantage

When designing synthetic routes involving 1,4-dicarbonyl equivalents, chemists must carefully manage the competing electrophilicity of the ketone and the ester.

Why Tert-Butyl? Standard methyl or ethyl esters are highly susceptible to premature saponification or transesterification when exposed to basic conditions (e.g., during enolate alkylation at the

-carbon or cross-coupling reactions on the pyridine ring). The tert-butyl ester provides immense steric shielding, rendering the carboxylate terminus practically inert to nucleophilic attack.

Furthermore, the tert-butyl group allows for orthogonal deprotection . It is completely stable to basic and nucleophilic conditions but can be rapidly cleaved under mildly acidic, non-aqueous conditions (e.g., Trifluoroacetic acid, TFA). This prevents the base-catalyzed aldol condensations or degradation pathways that often plague unprotected 4-oxo-butyric acids [2].

Divergent Synthetic Workflows

The true value of this intermediate lies in its ability to act as a divergence point for multiple distinct pharmacophores. By selectively reacting the ketone or deprotecting the ester, chemists can access completely different drug classes from a single starting material.

Divergent synthetic pathways from tert-butyl 4-oxo-4-(pyridin-4-yl)butanoate.

Quantitative Data: Protecting Group Matrix

To justify the selection of the tert-butyl ester over simpler analogues, the following table summarizes the stability and reactivity profiles of various 4-oxo-4-pyridin-4-yl-butyric acid esters during typical downstream modifications.

Protecting Group	Base Stability (1M NaOH, 25°C)	Nucleophile Stability (RMgX, -78°C)	Cleavage Condition	Lactamization Yield (with N₂H₄)
Methyl	Poor (<5% remaining after 1h)	Poor (Competitive ester attack)	LiOH / H₂O / THF	>90% (Spontaneous cyclization)
Ethyl	Poor (<10% remaining after 1h)	Poor (Competitive ester attack)	NaOH / H₂O / EtOH	>85% (Spontaneous cyclization)
Tert-Butyl	Excellent (>99% intact)	Moderate (Steric shielding)	TFA / DCM (Acidic)	70-80% (Requires acid catalysis)

Observation: While methyl/ethyl esters cyclize more readily with hydrazine, the tert-butyl ester is mandatory if the synthetic route requires intermediate basic steps (e.g.,

-alkylation) prior to cyclization.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific In-Process Controls (IPCs) to ensure mechanistic verification before proceeding to subsequent steps.

Protocol A: Orthogonal Deprotection to the Free Acid

Objective: Cleave the tert-butyl ester to yield 4-oxo-4-(pyridin-4-yl)butanoic acid for subsequent amide coupling or Paal-Knorr pyrrole synthesis [1]. Causality Note: Dichloromethane (DCM) is utilized as the solvent because it is non-coordinating, maximizing the acidic activity of TFA against the sterically hindered tert-butyl group.

Step-by-Step Methodology:

• Preparation: Dissolve 4-oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (1.0 eq, 10 mmol) in anhydrous DCM (0.2 M concentration) under an inert nitrogen atmosphere.

• Cooling: Cool the reaction vessel to 0 °C using an ice-water bath. Rationale: Cooling minimizes the risk of side reactions, such as intermolecular condensation of the resulting free acid.

• Acid Addition: Dropwise add Trifluoroacetic acid (TFA, 10.0 eq). The reaction mixture will likely take on a slight yellow hue due to protonation of the pyridine nitrogen.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 4 hours.

• In-Process Validation (IPC): Withdraw a 10 µL aliquot, quench in 1 mL of saturated NaHCO₃, extract with 1 mL EtOAc, and spot on a TLC plate (Eluent: 10% MeOH in DCM).

  • Validation criteria: The starting material (

    ) must be completely consumed, replaced by a highly polar baseline spot ( ) corresponding to the zwitterionic free acid.

• Workup: Concentrate the mixture in vacuo to remove DCM and excess TFA. Co-evaporate with toluene (3 × 20 mL) to azeotropically remove residual TFA.

• Isolation: Triturate the resulting crude residue with diethyl ether to precipitate the product as an off-white solid. Filter and dry under high vacuum.

Protocol B: Synthesis of 6-(Pyridin-4-yl)-4,5-dihydro-3(2H)-pyridazinone

Objective: Construct the pyridazinone core, a privileged scaffold found in PDE3 inhibitors and inotropic agents. Causality Note: Because the tert-butyl group is a poor leaving group compared to methyl/ethyl, an acid catalyst (glacial acetic acid) is added to facilitate the final lactamization step after the initial hydrazone formation.

Step-by-Step Methodology:

• Preparation: Dissolve the starting ester (1.0 eq, 5 mmol) in absolute ethanol (0.2 M).

• Reagent Addition: Add hydrazine hydrate (64% hydrazine, 3.0 eq) at room temperature. Stir for 30 minutes to allow complete hydrazone formation at the ketone.

• Catalysis: Add glacial acetic acid (1.0 eq). Rationale: The acid protonates the tert-butyl ester carbonyl, increasing its electrophilicity and enabling intramolecular attack by the hydrazone nitrogen.

• Cyclization: Heat the reaction mixture to reflux (80 °C) for 12 hours.

• In-Process Validation (IPC): Analyze via LC-MS.

  • Validation criteria: The mass spectrum must show the disappearance of the intermediate hydrazone mass and the appearance of the target lactam (

    ).

• Workup: Cool the reaction to 0 °C. The product typically precipitates directly from the ethanolic solution.

• Isolation: Filter the solid, wash with ice-cold ethanol (10 mL) followed by cold water (10 mL), and dry under vacuum to yield the pure pyridazinone.

References

• Cdc7 Kinase Inhibitors: 5-Heteroaryl-3-Carboxamido-2-Aryl Pyrroles as Potential Antitumor Agents. 1. Lead Finding. Journal of Medicinal Chemistry (ACS Publications). URL:[Link] [1]

• 4-Oxo-4-(pyridin-4-yl)butanoic acid | CID 2760270 PubChem, National Center for Biotechnology Information. URL:[Link] [2]

Application Note: Decarboxylative Minisci Alkylation of 4-Cyanopyridine using Mono-tert-Butyl Succinate

Target Audience: Researchers, scientists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the late-stage C–H functionalization of 4-cyanopyridine via a silver-catalyzed decarboxylative Minisci reaction.

Introduction & Mechanistic Rationale

The Minisci reaction is a cornerstone methodology in medicinal chemistry, enabling the direct C–H alkylation of electron-deficient heteroarenes without the need for pre-functionalized starting materials[1]. In drug discovery workflows, the incorporation of aliphatic side chains containing protected functional groups (such as esters) is highly desirable for modulating lipophilicity and enabling subsequent derivatization[2].

In this protocol, 4-cyanopyridine serves as a highly activated electrophile. The strongly electron-withdrawing cyano group at the C4 position lowers the lowest unoccupied molecular orbital (LUMO) of the pyridine ring, making the C2 and C6 positions highly susceptible to nucleophilic radical attack[3]. Mono-tert-butyl succinate is utilized as the radical precursor. Under oxidative conditions, it undergoes decarboxylation to generate a primary nucleophilic alkyl radical (•CH₂CH₂COOtBu). The tert-butyl ester is strategically chosen because it remains stable under the mildly acidic, oxidative conditions of the Minisci reaction, yet can be cleanly deprotected post-purification using neat trifluoroacetic acid (TFA) if the free carboxylic acid is required.

Pathway Visualization

The reaction proceeds via a radical-polar crossover mechanism. The visualization below maps the distinct phases of radical generation, nucleophilic addition, and rearomatization.

Figure 1: Decarboxylative Minisci reaction mechanism for 4-cyanopyridine alkylation.

Chemical Causality & Experimental Design

A successful Minisci reaction requires precise control over the kinetics of radical generation and the electronic state of the heterocycle.

• Acidic Activation (TFA): The addition of an acid is non-negotiable. TFA protonates the pyridine nitrogen, drastically increasing its electrophilicity toward the nucleophilic alkyl radical[3]. Furthermore, protonation prevents the basic pyridine nitrogen from coordinating to and poisoning the Ag(I) catalyst.

• Catalyst & Oxidant Synergy: Silver nitrate (AgNO₃) acts as a single-electron transfer (SET) catalyst. It reduces the stoichiometric oxidant, ammonium persulfate ((NH₄)₂S₂O₈), to generate a highly reactive sulfate radical anion (SO₄•⁻). This species abstracts an electron from the succinate carboxylate, driving the irreversible loss of CO₂ to form the target alkyl radical[2].

• Solvent Selection: A biphasic or miscible mixture of CH₃CN and H₂O is required. The organic solvent solubilizes the 4-cyanopyridine and the mono-tert-butyl succinate, while the aqueous phase dissolves the inorganic persulfate and silver salts, facilitating efficient interfacial electron transfer.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process checks to ensure reaction fidelity.

Step 1: Reagent Assembly To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-cyanopyridine (1.0 mmol, 104 mg) and mono-tert-butyl succinate (3.0 mmol, 522 mg).

• Causality: A 3-fold excess of the radical precursor is used to compensate for competitive radical-radical dimerization (Kolbe-type coupling) and hydrogen atom transfer (HAT) side reactions.

Step 2: Acidification & Solvation Dissolve the mixture in a 1:1 mixture of CH₃CN and deionized H₂O (10 mL). Add Trifluoroacetic Acid (TFA, 1.5 mmol, 115 µL) dropwise.

• Validation Check: Spot a drop of the mixture on pH paper. The pH should be ~2–3, confirming complete protonation of the heterocycle.

Step 3: Catalysis & Controlled Oxidation Add AgNO₃ (0.2 mmol, 34 mg, 20 mol%). Heat the reaction mixture to 50 °C using an oil bath or heating block. Dissolve (NH₄)₂S₂O₈ (3.0 mmol, 684 mg) in H₂O (5 mL) and add this solution to the reaction mixture dropwise over 30 minutes via a syringe pump.

• Causality: Slow addition of the terminal oxidant maintains a low steady-state concentration of the alkyl radical. This kinetically favors the bimolecular addition to the heterocycle over radical dimerization.

Step 4: Reaction Monitoring Stir the mixture at 50 °C for 4 hours.

• Validation Check: Monitor reaction progress via TLC (Hexanes/EtOAc 7:3). The starting material (UV active, R_f ~0.4) should be consumed, replaced by a new UV-active product spot (R_f ~0.6). Confirm product formation via LC-MS; the expected mass for 2-(3-tert-butoxy-3-oxopropyl)-4-cyanopyridine is [M+H]⁺ = 233.1 m/z.

Step 5: Workup & Neutralization Cool the reaction to room temperature. Carefully add saturated aqueous NaHCO₃ dropwise until the aqueous layer reaches pH ~8.

• Causality: Neutralization deprotonates the pyridinium intermediate, reverting it to the free base and allowing it to partition into the organic phase. Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 6: Purification Purify the crude residue via flash column chromatography on silica gel, using a gradient of 0–30% EtOAc in Hexanes to afford the pure 2-(3-tert-butoxy-3-oxopropyl)-4-cyanopyridine.

Quantitative Data & Optimization

The table below summarizes the optimization parameters, demonstrating the empirical causality behind the chosen protocol conditions.

Entry	Catalyst (mol%)	Oxidant (equiv)	Acid Additive (equiv)	Temp (°C)	Yield (%)	Observation / Causality
1	AgNO₃ (20)	(NH₄)₂S₂O₈ (3.0)	TFA (1.5)	50	82	Optimal conditions; full conversion.
2	None	(NH₄)₂S₂O₈ (3.0)	TFA (1.5)	50	0	No radical generation without Ag(I) SET catalyst.
3	AgNO₃ (20)	(NH₄)₂S₂O₈ (3.0)	None	50	15	Poor electrophilicity of unprotonated pyridine.
4	AgNO₃ (20)	K₂S₂O₈ (3.0)	TFA (1.5)	50	74	Lower solubility of K⁺ salt in the biphasic mixture.
5	AgNO₃ (5)	(NH₄)₂S₂O₈ (3.0)	TFA (1.5)	50	45	Incomplete conversion; catalyst deactivated over time.

Table 1: Optimization of Reaction Conditions for the Alkylation of 4-Cyanopyridine. Yields represent isolated product after silica gel chromatography.

References

• Nucleophilic character of alkyl radicals—VI : A new convenient selective alkylation of heteroaromatic bases Minisci, F.; Bernardi, R.; Bertini, F.; Galli, R.; Perchinunno, M. Tetrahedron, 1971, 27, 3575-3579. URL:[Link][3]

• Minisci reactions: Versatile CH-functionalizations for medicinal chemists Duncton, M. A. J. MedChemComm, 2011, 2, 1135-1161. URL:[Link][1]

• Recent Advances in Minisci-Type Reactions Proctor, R. S. J.; Phipps, R. J. Angew. Chem. Int. Ed., 2019, 58, 13666-13699. URL:[Link][2]

Sources

• 1. Minisci reactions: Versatile CH-functionalizations for medicinal chemists - MedChemComm (RSC Publishing) DOI:10.1039/C1MD00134E [pubs.rsc.org]
• 2. Recent Advances in Minisci-Type Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

Application Note: Scaling Up the Synthesis of 4-Oxo-4-pyridin-4-yl-butyric Acid tert-Butyl Ester via NHC-Catalyzed Umpolung

Executive Summary & Strategic Route Selection

4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (IUPAC: tert-butyl 4-oxo-4-(pyridin-4-yl)butanoate) is a highly valuable 1,4-dicarbonyl building block. It is prominently utilized in the synthesis of advanced pharmaceutical intermediates, such as 5-heteroaryl-3-carboxamido-2-aryl pyrroles, which act as potent Cdc7 serine/threonine kinase inhibitors for oncology applications[1].

Historically, the synthesis of this motif relied on the Grignard addition of protected halo-esters to 4-cyanopyridine. However, this organometallic approach presents severe scale-up bottlenecks: it requires cryogenic temperatures (-78 °C) to suppress Chichibabin-type side reactions, suffers from poor atom economy, and generates stoichiometric metal waste.

To circumvent these issues, we have developed a highly efficient, transition-metal-free protocol utilizing the Stetter reaction [2]. This N-heterocyclic carbene (NHC)-catalyzed conjugate addition provides a direct, highly scalable route coupling commercially available pyridine-4-carboxaldehyde and tert-butyl acrylate under mild thermal conditions.

Mechanistic Rationale: The Umpolung Strategy

Understanding the causality behind the Stetter reaction is critical for process control. Pyridine-4-carboxaldehyde is highly electron-deficient, making it an excellent electrophile but entirely devoid of nucleophilic character. The Stetter reaction overcomes this by employing an NHC catalyst to reverse the inherent polarity (umpolung) of the aldehyde carbon[3].

Upon deprotonation by a mild base, the NHC precatalyst forms a free carbene that attacks the aldehyde. A subsequent proton transfer generates the critical Breslow intermediate —an enaminol-like species that acts as an acyl anion equivalent[3]. This highly nucleophilic intermediate undergoes a conjugate addition (Michael addition) to the electron-deficient

-carbon of tert-butyl acrylate. The collapse of the resulting enolate expels the catalyst, delivering the target 1,4-dicarbonyl compound and regenerating the active carbene.

Catalytic cycle of the NHC-catalyzed Stetter reaction for 1,4-dicarbonyl synthesis.

Process Development & Scale-Up Optimization

To translate this reaction from the bench to a hectogram scale, specific parameters were optimized to ensure a self-validating and safe system. The choice of catalyst and base is highly causal to the reaction's purity profile:

• Catalyst Selection: Traditional thiazolium salts (e.g., 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride) often require high loadings (20 mol%) and elevated temperatures, leading to competitive benzoin condensation byproducts. Switching to the more sterically demanding IMes·HCl (1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride) suppressed dimerization and allowed for a reduction in catalyst loading to 5 mol%.

• Base and Solvent: DBU was selected over triethylamine due to its superior efficiency in deprotonating the imidazolium salt. 1,4-Dioxane provided the optimal balance of solubility for the Breslow intermediate and thermal mass for exotherm control.

Table 1: Optimization of Reaction Parameters for Scale-Up

Entry	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Process Observations
1	Thiazolium (20)	Et N (0.50)	EtOH	70	65	Sluggish kinetics; competitive benzoin dimerization observed.
2	IMes·HCl (10)	DBU (0.15)	THF	65	82	Rapid conversion; trace acrylate polymerization detected.
3	IMes·HCl (5)	DBU (0.10)	1,4-Dioxane	60	94	Optimal conditions; controlled exotherm, high purity profile.

Detailed Experimental Protocol (100 g Scale)

This protocol incorporates controlled dosing and in-process analytical monitoring to ensure reproducibility and thermal safety.

Materials Required:

• Pyridine-4-carboxaldehyde: 100.0 g (0.93 mol, 1.0 equiv)

• tert-Butyl acrylate: 143.0 g (1.12 mol, 1.2 equiv)

• IMes·HCl: 15.8 g (0.046 mol, 0.05 equiv)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): 14.2 g (0.093 mol, 0.10 equiv)

• 1,4-Dioxane (Anhydrous): 1000 mL

Step-by-Step Methodology:

• Reactor Preparation: Purge a 3 L jacketed glass reactor equipped with a mechanical stirrer, internal thermocouple, and dropping funnel with nitrogen for 15 minutes.

• Catalyst Activation: Charge the reactor with 1,4-Dioxane (1000 mL), IMes·HCl (15.8 g), and DBU (14.2 g). Stir the suspension at 25 °C for 30 minutes. The dissolution of the salt indicates the generation of the active free carbene.

• Aldehyde Addition: Add pyridine-4-carboxaldehyde (100.0 g) in a single portion. Stir for 15 minutes. The solution will transition to a deep red/brown color, confirming the formation of the Breslow intermediate.

• Controlled Michael Addition: Heat the reactor jacket to maintain an internal temperature of 60 °C. Begin dropwise addition of tert-butyl acrylate (143.0 g) via the dropping funnel over 90 minutes.

  • Causality Note: tert-Butyl acrylate is dosed slowly to prevent thermal runaway from the highly exothermic conjugate addition and to minimize uncatalyzed thermal polymerization of the acrylate.

• Aging & In-Process Control (IPC): After the addition is complete, maintain the reaction at 60 °C for 4 hours.

  • Validation: Sample the reaction mixture for HPLC analysis. The reaction is deemed complete when the residual pyridine-4-carboxaldehyde is < 2.0% (AUC).

• Quench & Extraction: Cool the reactor to 20 °C. Quench the reaction by adding saturated aqueous NH

  Cl (500 mL) to protonate the catalyst and halt the catalytic cycle. Extract the aqueous layer with Ethyl Acetate (2 × 800 mL).

• Washing & Drying: Wash the combined organic layers with brine (500 mL), dry over anhydrous Na

  SO , and filter.

• Isolation: Concentrate the filtrate under reduced pressure (40 °C, 50 mbar) to yield a crude reddish oil. Purify via short-path vacuum distillation or a short silica gel plug (eluting with Hexanes/EtOAc 7:3) to afford 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester as a pale yellow oil (approx. 205 g, 94% yield).

Analytical Characterization

• H NMR (400 MHz, CDCl ): Expected shifts include the pyridine ring protons at ~8.80 (dd, 2H) and ~7.75 (dd, 2H), the ketone adjacent methylene at ~3.25 (t, 2H), the ester adjacent methylene at ~2.70 (t, 2H), and the tert-butyl singlet at 1.45 (s, 9H).

• LC-MS (ESI+): [M+H]

  expected at m/z 236.1.

References

1.2 - Scite.ai / Angewandte Chemie International Edition[2] 2.1 - Journal of Medicinal Chemistry (ACS Publications)[1] 3.3 - Wikipedia[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scite.ai [scite.ai]
• 3. Stetter reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

removing impurities from crude 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the isolation of bifunctional molecules. The target compound,, presents a classic chromatographic dichotomy: it contains a highly basic, polar pyridine ring alongside a bulky, acid-sensitive tert-butyl ester.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure high-recovery purification without compromising molecular integrity.

Diagnostic Workflow: Identifying Purification Bottlenecks

Caption: Workflow for troubleshooting the purification of pyridine-containing tert-butyl esters.

Frequently Asked Questions & Troubleshooting

Q1: Why does my crude material streak extensively on standard silica gel TLC, resulting in poor column resolution? Mechanistic Cause: The basic nitrogen atom in the pyridine ring has a lone pair of electrons that interacts strongly via hydrogen bonding and ion-exchange mechanisms with the acidic residual silanol groups (Si-OH) on the surface of untreated silica gel. This dual-retention mechanism causes the trailing edge of the elution band to broaden, leading to severe streaking and peak tailing (1)[1]. Solution: Deactivate the stationary phase. Introduce a competing base, such as 0.1% to 1% Triethylamine (TEA), into your mobile phase. TEA preferentially binds to the active silanol sites, effectively shielding them from the pyridine analyte and restoring sharp elution profiles (2)[2].

Q2: I attempted an acid-base extraction to remove non-basic impurities, but my LC-MS shows a mass corresponding to 4-oxo-4-pyridin-4-yl-butyric acid. What happened? Mechanistic Cause: Tert-butyl esters are notoriously labile under strongly acidic conditions. If your extraction protocol utilized strong aqueous acids (e.g., 1.0 M HCl or Trifluoroacetic acid) to protonate the pyridine ring, the acidic environment catalyzed the cleavage of the tert-butyl group, yielding the free carboxylic acid. Solution: If an aqueous workup is necessary, use mild, pH-controlled buffers. Citric acid or sodium dihydrogen phosphate (NaH₂PO₄) at pH 4.5 is sufficient to protonate the pyridine (pKa ~5.2) without triggering the hydrolysis of the tert-butyl ester.

Q3: Can I use alternative chromatography techniques to avoid silica entirely? Mechanistic Cause: Yes. Bypassing solid stationary phases eliminates silanol interactions entirely, which is highly beneficial for basic heterocycles. Solution: pH-zone-refining counter-current chromatography is highly effective for isolating pyridine derivatives from complex synthetic mixtures (3)[3]. By utilizing a two-phase solvent system (e.g., methyl tert-butyl ether-tetrahydrofuran-water) with TEA as a retainer, you can achieve >98% purity without the risk of on-column degradation.

Quantitative Data: Impact of Additives on Purification Metrics

To illustrate the causality of our recommendations, the following table summarizes the expected outcomes when applying different purification strategies to this specific substrate.

Purification Strategy	Mobile Phase Additive / Reagent	Expected Recovery (%)	Target Purity (%)	Ester Hydrolysis (%)	Primary Limitation
Standard Silica Gel	None	45 - 55%	< 85%	< 1%	Severe streaking; co-elution of impurities
Deactivated Silica Gel	0.5% Triethylamine (TEA)	88 - 95%	> 98%	< 1%	Requires careful TEA removal post-column
Acid-Base Extraction	1.0 M HCl (aq)	N/A	N/A	> 80%	Destroys the tert-butyl ester
Reverse-Phase C18	0.1% Formic Acid	80 - 85%	> 95%	5 - 10%	Mild acid may cause slow degradation over time

Self-Validating Experimental Protocols

Protocol A: TEA-Deactivated Silica Gel Chromatography

Objective: Purify crude 4-oxo-4-pyridin-4-yl-butyric acid tert-butyl ester while preventing silanol-induced streaking.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a mobile phase system of Hexane/Ethyl Acetate (e.g., starting at 80:20 v/v). Add exactly 0.5% (v/v) Triethylamine (TEA) to the mixture.

  • Validation Check: Spot the crude mixture on a TLC plate pre-treated with the TEA-containing solvent. You should observe a distinct, circular spot rather than a streak.

• Column Packing: Slurry-pack the silica gel column using the TEA-spiked mobile phase. Pass at least two column volumes of the solvent through the bed to ensure complete deactivation of the silanol groups (2)[2].

• Sample Loading: Dissolve the crude material in a minimal amount of the mobile phase. If the crude is insoluble in the mobile phase, dry-load it onto a small amount of Celite (avoid using silica for dry loading to prevent localized acidic hot spots).

• Elution: Run the column using a step gradient, maintaining the 0.5% TEA concentration throughout the entire process.

• Isolation & TEA Removal: Combine product-containing fractions. To remove residual TEA during concentration, co-evaporate the product with toluene (2–3 times) on a rotary evaporator at a bath temperature not exceeding 35 °C to protect the ester.

Protocol B: Chemoselective Liquid-Liquid Extraction

Objective: Remove neutral/lipophilic impurities without hydrolyzing the tert-butyl ester.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude mixture in an organic solvent (e.g., Dichloromethane or Ethyl Acetate).

• Mild Protonation: Wash the organic layer with a 0.5 M Sodium Dihydrogen Phosphate (NaH₂PO₄) buffer adjusted to pH 4.5. The target pyridine derivative will partition into the aqueous layer as a water-soluble phosphate salt.

• Phase Separation: Separate the layers. Discard the organic layer containing non-basic impurities.

  • Validation Check: Perform a quick TLC of the discarded organic layer to confirm the complete absence of the UV-active target compound.

• Neutralization: Carefully adjust the pH of the aqueous layer to pH 8.0 using saturated aqueous Sodium Bicarbonate (NaHCO₃). The solution will become cloudy as the free base precipitates.

• Back-Extraction: Extract the aqueous layer three times with fresh Dichloromethane. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

References[2] Title: Technical Support Center: Chromatographic Purification of Pyridine Derivatives

Source: BenchChem URL: 1[3] Title: Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography Source: PubMed (NIH) URL: 3[2] Title: Technical Support Center: Purifying Cyclopenta[c]pyridine Derivatives by Column Chromatography Source: BenchChem URL: 2 Title: 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester | 929562-43-6 Source: Sigma-Aldrich URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

recrystallization solvent systems for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

Welcome to the Technical Support Center for drug development professionals. This guide provides authoritative, field-proven troubleshooting strategies for the isolation and recrystallization of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (tert-butyl 4-oxo-4-(pyridin-4-yl)butanoate).

As a Senior Application Scientist, I have structured this guide to move beyond basic procedures, focusing on the physicochemical causality behind solvent selection, phase behaviors, and impurity purging.

Mechanistic Foundations: The "Push-Pull" Polarity Challenge

Crystallizing 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester is notoriously challenging due to its mixed-polarity structural motifs:

• The Pyridine Ring: Highly polar, basic, and a strong hydrogen-bond acceptor.

• The Ketone Moiety: Polar and capable of dipole-dipole interactions.

• The tert-Butyl Ester: A bulky, highly lipophilic, and non-polar tail that is sensitive to acidic hydrolysis.

This "push-pull" between the polar head and the greasy tail gives the molecule a high degree of conformational flexibility and a relatively low melting point. When subjected to standard cooling crystallization, the molecule often resists forming a rigid crystal lattice. Instead, it undergoes liquid-liquid phase separation (LLPS) —commonly known as "oiling out"—where the solute separates as a dense, viscous oil rather than a pure solid ()[1].

To successfully crystallize this compound, the solvent system must balance these polarities while strictly controlling the supersaturation rate.

Recommended Solvent Systems

The table below summarizes the quantitative and mechanistic data for selecting the optimal recrystallization solvent system for this specific intermediate.

Solvent System	Volume Ratio	Mechanism of Action	Advantages	Limitations
EtOAc / Heptane	1 : 2.5	Primary Anti-Solvent: EtOAc solvates the polar ketone/pyridine; Heptane forces the lipophilic t-butyl group into the lattice.	High recovery yield; excellent scalability; easy solvent removal under vacuum.	High risk of oiling out if supersaturation is generated too rapidly[1].
MTBE / Heptane	1 : 3.5	Low Thermal Stress: MTBE provides a highly lipophilic environment that readily dissolves the bulky t-butyl ester.	Low boiling point (55 °C) minimizes thermal degradation and ester cleavage.	MTBE is a peroxide former; requires strict safety and atmospheric controls.
IPA / Water	1 : 1.2	H-Bond Driven: Water acts as a strong anti-solvent for the bulky t-butyl group, forcing rapid precipitation.	Excellent for purging highly non-polar impurities (e.g., unreacted aliphatic chains).	Heating in protic solvents risks ester hydrolysis if trace acid/base is present.

Self-Validating Experimental Protocol

Protocol A: Controlled Anti-Solvent Crystallization (EtOAc/Heptane)

This protocol is designed to prevent oiling out by strictly controlling the metastable zone width through seeding and precise cooling ramps.

• Step 1: Dissolution. Suspend 1.0 equivalent (by mass) of crude 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester in 3 volumes (3 mL/g) of Ethyl Acetate (EtOAc).

• Step 2: Thermal Equilibration. Warm the mixture to 50–55 °C under gentle agitation (approx. 250 rpm) until complete dissolution is achieved.

  • Validation Check: The solution must be completely transparent. If dark particulates remain, perform a hot filtration through a pre-warmed Celite pad.

• Step 3: Anti-Solvent Titration. While maintaining the temperature at 50 °C, slowly add Heptane dropwise. Stop when the solution transitions from transparent to faintly opalescent (the "cloud point"). This typically requires 1.5 to 2.0 volumes of Heptane.

  • Validation Check: If heavy, milky precipitation occurs immediately, the addition rate was too fast, risking amorphous precipitation. Reheat to 55 °C to redissolve.

• Step 4: Heterogeneous Seeding. Add 0.5–1.0 wt% of pure 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester seed crystals. Hold the isothermal state at 50 °C for 30 minutes. This allows the seed bed to establish and consumes excess supersaturation, preventing the formation of an oil phase ()[2].

• Step 5: Controlled Cooling Ramp. Add the remaining Heptane (up to a total of 7.5 volumes) over 1 hour. Then, cool the suspension to 5 °C at a strict rate of 0.1–0.2 °C/min .

• Step 6: Isolation. Filter the resulting slurry, wash the filter cake with 2 volumes of cold Heptane (5 °C), and dry under vacuum at 30 °C to constant weight.

Troubleshooting & FAQs

Q: Why is my product forming a second liquid layer (oiling out) at the bottom of the flask instead of crystallizing? A: You have exceeded the thermodynamic threshold for liquid-liquid phase separation. Because this molecule is highly flexible, rapid cooling or rapid anti-solvent addition forces the system into a metastable zone where it is energetically favorable to form a solute-rich oil rather than a crystal lattice ()[3]. Fix: Redissolve the oil by heating the mixture back to 55 °C. Add 0.5 mL/g of EtOAc to slightly lower the concentration. Re-cool at a much slower rate (0.1 °C/min) and ensure you add seed crystals before the cloud point is reached[1].

Q: Can I use alcoholic solvents like Methanol or Ethanol to purge polar impurities? A: It is highly discouraged for this specific compound. While the tert-butyl ester is sterically hindered, heating it in primary alcohols (MeOH, EtOH) in the presence of trace acidic or basic impurities from the upstream synthesis can catalyze transesterification, converting your product into a methyl or ethyl ester. If a protic solvent is absolutely required, use Isopropanol (IPA); its secondary nature provides steric hindrance that minimizes transesterification risks.

Q: My crude material is dark brown/black, likely due to residual palladium from a previous cross-coupling step. Will this affect the crystallization? A: Yes. Heavy metals like palladium readily coordinate with the basic pyridine nitrogen. This coordination alters the molecule's solubility profile, broadens the metastable zone, and exacerbates oiling out[3]. Fix: Before attempting crystallization, dissolve the crude in EtOAc and treat it with a metal scavenger (e.g., SiliaMetS® Thiol or activated charcoal) for 2 hours at 40 °C. Filter the mixture through a short silica plug to remove the metal complexes, then proceed to Protocol A.

Process Visualization

The following workflow illustrates the logical decision-making process for purifying pyridine-keto-esters, specifically highlighting the intervention pathways for oiling out.

Workflow for recrystallization and troubleshooting of pyridine-keto-esters.

References

• An In-Line Study of Oiling Out and Crystallization. Organic Process Research & Development. ACS Publications. Available at:[Link]

• Understanding the Effects of Upstream Impurities on the Oiling-Out and Crystallization of γ-Aminobutyric Acid. Organic Process Research & Development. ACS Publications. Available at:[Link]

• Control of Product Quality in Batch Crystallization of Pharmaceuticals and Fine Chemicals. Part 1: Design of the Crystallization Process and the Effect of Solvent. Organic Process Research & Development. ACS Publications. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

purification challenges of CAS 220000-87-3 in large scale production

Subject: Large-Scale Purification & Process Control for 4-Chloro-N-methylpyridine-2-carboxamide

Executive Technical Overview

Compound Identity: 4-Chloro-N-methylpyridine-2-carboxamide (CAS 220000-87-3) Primary Application: Key intermediate in the synthesis of kinase inhibitors, specifically Sorafenib (BAY 43-9006) and Regorafenib .

Critical Process Challenge: In large-scale production (>10 kg batches), the primary challenge is achieving >99.5% purity without column chromatography. The 4-chloro substituent is susceptible to nucleophilic attack (hydrolysis or methoxylation) under the basic conditions often required for amide formation. Furthermore, pyridine derivatives are prone to forming colored oligomeric impurities ("tars") that can occlude into the crystal lattice, affecting the color and assay of the final API.

This guide provides self-validating protocols to overcome these specific bottlenecks.

Troubleshooting Guide (Q&A Format)

Category A: Impurity Removal & Profile Control

Q1: We are detecting a persistent impurity at RRT 0.85 (approx. 0.5-1.0%) that resists recrystallization. What is it, and how do we remove it?

• Diagnosis: This is likely 4-methoxypyridine-2-carboxamide or the corresponding methyl ester, formed if methanol was used as a solvent or reagent during the upstream synthesis. The 4-chloro position is activated by the electron-deficient pyridine ring, making it susceptible to nucleophilic aromatic substitution (

  ) by methoxide.

• Root Cause: Use of methanol/sodium methoxide or high temperatures (>50°C) in the presence of alcoholic solvents.

• Corrective Action:

  • Switch Solvents: Replace methanol with a non-nucleophilic solvent like THF or Toluene for the amidation step.

  • Purification Protocol: If the impurity is already present, standard crystallization from Ethanol/Water is often ineffective due to structural similarity.

  • Reslurry Method: Perform a hot reslurry in Isopropyl Acetate (IPAc) or MTBE . The methoxy impurity typically has higher solubility in ethers/esters than the chloro-product.

    • Protocol: Slurry crude solid in IPAc (5 vol) at 50°C for 2 hours. Cool to 0-5°C. Filter.

Q2: The product typically appears as an off-white solid, but recent batches are distinctively yellow/brown. Does this affect downstream Sorafenib synthesis?

• Diagnosis: Pyridine derivatives are notorious for trace oxidative degradation forming highly colored conjugated oligomers (pyridyne-like polymerization). While often <0.1% by weight, they can poison palladium catalysts in downstream cross-coupling reactions (e.g., Sonogashira or Suzuki couplings used in Regorafenib).

• Corrective Action:

  • Do NOT rely on recrystallization alone. Colored impurities often co-crystallize.

  • Active Carbon Treatment:

    • Dissolve crude material in Ethyl Acetate (10 vol) at 45°C.

    • Add Activated Carbon (Type CPG-LF, 5 wt%) and stir for 60 mins.

    • Critical Step: Add Silica Gel (2 wt%) to the carbon slurry before filtration. This aids in removing polar tars that carbon misses.

    • Hot filter through Celite.

    • Distill solvent to 3 vol and add n-Heptane to induce crystallization.

Category B: Crystallization & Yield Optimization

Q3: During cooling crystallization, the product "oils out" instead of precipitating, leading to hard lumps. How do we control crystal morphology?

• Diagnosis: Oiling out occurs when the system enters the liquid-liquid phase separation (LLPS) region before the metastable limit for nucleation. This is common in amide-water systems.

• Corrective Action:

  • Seeding Strategy: You must operate within the Metastable Zone Width (MSZW).

  • Protocol:

    • Dissolve in Ethanol (4 vol) at 60°C.

    • Add water (antisolvent) slowly until the solution is slightly hazy (approx. 1-1.5 vol water).

    • Seed with 0.5 wt% pure crystals at 55°C.

    • Hold for 1 hour to allow crystal growth (Ostwald ripening).

    • Cool slowly (10°C/hour) to 5°C.

  • Why this works: Seeding provides surface area for growth, bypassing the high supersaturation required for spontaneous nucleation that leads to oiling.

Process Visualization

Workflow 1: Optimized Purification Logic

The following diagram illustrates the decision tree for purifying CAS 220000-87-3 based on the impurity profile.

Caption: Decision matrix for purification based on specific impurity identification (Color, Methoxy-substitution, or Hydrolysis).

Quantitative Data & Specifications

Table 1: Solubility Profile (at 25°C)

Data critical for designing extraction and crystallization solvent systems.

Solvent	Solubility (mg/mL)	Classification	Application
Water	< 1.0	Insoluble	Antisolvent / Wash
Methanol	> 200	Very Soluble	Reaction Solvent (Risk of )
Ethanol	~ 120	Soluble	Crystallization (Good recovery)
Ethyl Acetate	~ 85	Moderate	Carbon Treatment / Extraction
Toluene	~ 40	Low/Moderate	Reaction Solvent (High purity)
n-Heptane	< 0.5	Insoluble	Antisolvent
DCM	> 250	Very Soluble	Transport / extraction

Table 2: Critical Quality Attributes (CQA) for Downstream Use

Specifications required for successful conversion to Sorafenib.

Test Parameter	Specification	Impact on Next Step
Assay (HPLC)	≥ 98.5% w/w	Stoichiometry control in urea formation.
4-Methoxy Impurity	≤ 0.15%	Forms "Des-chloro" analog in final drug (difficult to remove).
4-Chloropicolinic Acid	≤ 0.5%	Consumes coupling reagents (CDI/Isocyanates).
Water Content (KF)	≤ 0.5%	Hydrolysis of isocyanates in next step.
Iron (Fe)	≤ 20 ppm	Color issues; potential catalyst poison.

Detailed Experimental Protocol

Protocol: Large-Scale Recrystallization (Non-Chromatographic)

Objective: Purify 10 kg of crude 4-Chloro-N-methylpyridine-2-carboxamide to >99.5% purity.

• Dissolution:

  • Charge 10 kg crude material into a glass-lined reactor.

  • Add 40 L Ethanol (absolute) .

  • Heat to 60-65°C with agitation (100 RPM). Ensure complete dissolution.

  • Checkpoint: Solution should be clear. If dark, perform carbon treatment (see Q2).

• Filtration (Polish):

  • Pass the hot solution through a 1-micron cartridge filter to remove insolubles (salts/dust).

  • Rinse lines with 5 L hot Ethanol .

• Crystallization:

  • Cool filtrate to 50°C .

  • Add 10 L Water (Antisolvent) over 20 minutes.

  • Seed with 50 g of pure crystals.

  • Stir at 50°C for 60 minutes. (Critical for crystal habit).

  • Add remaining 20 L Water over 2 hours while cooling to 20°C .

  • Further cool to 0-5°C and hold for 2 hours.

• Isolation:

  • Filter using a centrifuge or Nutsche filter.

  • Wash cake with 10 L of cold Ethanol/Water (1:1) mixture.

  • Dry under vacuum at 45°C for 12 hours.

Expected Yield: 85-90% Expected Purity: >99.5% (HPLC)

References

• Bankston, D. et al. "A Scalable Synthesis of BAY 43-9006: A Potent Raf Kinase Inhibitor for the Treatment of Cancer." Organic Process Research & Development, vol. 6, no. 5, 2002, pp. 577–586. [Link]

• Dumas, J. et al. "Synthesis and Pharmacological Characterization of the Potent Raf Kinase Inhibitor BAY 43-9006." Current Opinion in Drug Discovery & Development, vol. 7, 2004, pp. 390-400.

• Gharpure, M. et al. "Process for Preparation of Posaconazole and Crystalline Polymorphic Form V." World Intellectual Property Organization, WO2011158248 A2, 2011.[1] (Cited for general pyridine-amide purification techniques).

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11354606, 4-Chloro-N-methylpicolinamide." PubChem, 2026. [Link]

• Luo, Z. et al. "Improved Synthesis of Sorafenib." Synthetic Communications, vol. 40, no. 18, 2010, pp. 2696-2701.

Sources

• 1. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

1H NMR interpretation of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

Technical Guide: 1H NMR Interpretation of 4-Oxo-4-(pyridin-4-yl)butanoate tert-butyl ester

Introduction: The Critical Intermediate

In the synthesis of kinase inhibitors and other heterocyclic pharmaceuticals, 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester serves as a pivotal "linchpin" intermediate.[1] It combines a pyridine pharmacophore (often the hinge-binding motif in kinase targets) with a protected carboxylate handle, allowing for orthogonal functionalization.

For drug development professionals, the integrity of this ester is non-negotiable. Premature hydrolysis to the free acid or contamination with regioisomers (2-yl or 3-yl) can derail subsequent coupling steps.[1] This guide moves beyond basic spectral listing to provide a comparative analytical framework , enabling you to distinguish the target compound from its most common degradants and synthetic by-products.[1]

Structural Analysis & Proton Assignment

To interpret the NMR spectrum accurately, we must first map the chemical environment of each proton set. The molecule consists of three distinct zones: the electron-deficient Aromatic Zone , the flexible Linker Zone , and the aliphatic Protection Zone .[1]

Figure 1: Structural Assignment Logic

Caption: Logical segmentation of the molecule into three spectral zones for rapid identification.

Reference Spectral Data (CDCl₃)

The following data represents the expected spectral characteristics for the pure compound in Chloroform-d. This self-validating dataset relies on the characteristic splitting of 4-substituted pyridines and the distinct chemical shifts of the succinyl backbone.[1]

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Assignment Logic
H-a	8.80 – 8.85	Doublet (d)	2H	~4.5 - 6.0	Ortho to N: Highly deshielded by the electronegative nitrogen.[1]
H-b	7.70 – 7.75	Doublet (d)	2H	~4.5 - 6.0	Meta to N: Deshielded by the aromatic ring and the carbonyl group.[1]
H-c	3.20 – 3.25	Triplet (t)	2H	~6.5	α to Ketone: Deshielded by the adjacent ketone carbonyl.
H-d	2.60 – 2.65	Triplet (t)	2H	~6.5	α to Ester: Moderately deshielded by the ester carbonyl.
H-e	1.40 – 1.45	Singlet (s)	9H	-	tert-Butyl: Characteristic intense singlet; diagnostic for ester integrity.[1]

Expert Insight: The "AA'XX'" or "AA'BB'" system of the pyridine ring often appears as two clean doublets in lower-field instruments (300-400 MHz), but may show fine secondary splitting (roofing effect) in higher-field instruments (600+ MHz).

Comparative Analysis: Purity & Integrity

The true value of NMR in process chemistry is differential diagnosis . You are rarely analyzing a perfect sample; you are confirming it against potential failures.

Scenario A: Hydrolysis (The "Silent" Killer)

The tert-butyl ester is acid-sensitive.[1] During workup or storage (especially if traces of acid catalyst remain), it hydrolyzes to the free acid and isobutylene gas.

• Diagnostic Signal: Disappearance of the 9H singlet at ~1.45 ppm.

• New Signal: Appearance of a broad exchangeable proton (COOH) >10.0 ppm (often very broad and easy to miss).

• Shift Change: The triplet at H-d (α to ester) will shift downfield slightly (to ~2.7-2.8 ppm) as the ester converts to the more electron-withdrawing acid.

Scenario B: Regioisomer Contamination (4-yl vs. 3-yl/2-yl)

If the starting material (e.g., 4-cyanopyridine or 4-acetylpyridine) contained isomers, your product will too.[1]

• Target (4-yl): Symmetric AA'BB' pattern (2 doublets).

• Impurity (3-yl): Complex ABCD pattern. Expect a singlet/doublet at ~9.1 ppm (H2 of 3-pyridine) and a triplet/multiplet at ~7.4 ppm.

• Impurity (2-yl): ABCD pattern. H-6 (next to N) is a doublet at ~8.6 ppm; H-3 is a doublet at ~7.8 ppm.[1]

Scenario C: Starting Material (Succinic Anhydride)

Unreacted succinic anhydride is a common impurity.

• Signal: A single singlet at ~3.0 ppm (4H). This is distinct from the two triplets of your product.

Experimental Protocol: High-Resolution Acquisition

To ensure the resolution necessary to distinguish the "roofing" of the pyridine protons and accurate integration of the linker, follow this protocol.

Materials:

• Solvent: CDCl₃ (99.8% D) + 0.03% TMS (Tetramethylsilane) as internal standard.

  • Note: Neutralize CDCl₃ with basic alumina if the compound is suspected to be extremely acid-sensitive, though tert-butyl esters are generally robust to CDCl₃ acidity.[1]

• Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).

Procedure:

• Massing: Weigh 5-10 mg of the ester into a clean vial.

  • Why? Overloading (>20mg) causes viscosity broadening; underloading (<2mg) requires excessive scan times.

• Dissolution: Add 0.6 mL CDCl₃. Vortex until fully dissolved. Ensure no suspended solids remain (filter through cotton if necessary).

• Acquisition Parameters:

  • Pulse Angle: 30° (maximizes signal-to-noise per unit time).[1]

  • Relaxation Delay (D1): 5 seconds .

    • Critical: The aromatic protons and the t-butyl methyls have different T1 relaxation times.[1] A short D1 (1s) will under-integrate the aromatic protons relative to the t-butyl group, leading to a false calculation of purity.

  • Scans (NS): 16 or 32 (sufficient for >5mg sample).

  • Spectral Width: -2 to 14 ppm.[1]

Decision Workflow: The Analyst's Checklist

Use this logic flow to interpret your spectrum systematically.

Figure 2: Spectral Interpretation Workflow

Caption: Step-by-step decision tree for validating compound identity and purity.

References

• Synthesis of Pyridine-Based Ligands

  • Title: A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand.[1][2][3]

  • Source: Beilstein Journal of Organic Chemistry.

  • URL:[Link]

  • Relevance: Provides analogous NMR data for tert-butyl esters linked to pyridine rings (specifically 2-yl isomers), validating the expected shift ranges for the linker and t-butyl groups.

• General Pyridine NMR Characteristics

  • Title: 4-Oxo-4-(3-pyridyl)butyric acid (PubChem CID 437).[1][4]

  • Source: National Center for Biotechnology Inform

  • URL:[Link]

  • Relevance: Establishes the baseline shifts for the 4-oxo-butyric acid backbone in pyridine deriv

• Ester Hydrolysis & Stability

  • Title: Interpreting the 13C NMR Spectrum of tert-Butyl 4-hydroxybutano

  • Source: BenchChem Technical Guides.[5]

  • Relevance: Confirms the specific chemical shifts for the tert-butyl ester moiety and the alpha-methylene protons in aliph

Sources

• 1. 3-Methanesulfinyl-4-oxo-4-pyridin-3-yl-butyric acid butyl ester - CAS号 96546-50-8 - 摩熵化学 [molaid.com]
• 2. A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand [beilstein-journals.org]
• 4. 4-Oxo-4-(3-pyridyl)butyric acid | C9H9NO3 | CID 437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

HPLC method development for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester analysis

Topic: HPLC Method Development for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Developing a robust HPLC method for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester requires navigating a critical trade-off between analyte stability and chromatographic performance .[1] As a pyridine derivative with a labile tert-butyl ester moiety, this compound presents two distinct challenges:

• Silanol Interaction: The basic pyridine nitrogen (

  ) often leads to severe peak tailing on standard silica columns.[2]

• Acid Sensitivity: The tert-butyl ester group is susceptible to hydrolysis under strong acidic conditions (e.g., high concentrations of TFA), necessitating careful mobile phase selection.

This guide compares three distinct methodological approaches, analyzing their impact on resolution, peak symmetry, and analyte integrity.

Part 1: The Physicochemical Context[2][3]

Before selecting a column, we must understand the molecule's behavior in solution.[2]

• Basic Center (Pyridine Ring): At pH < 5, the nitrogen is protonated (

  ). While this increases solubility, positively charged species interact ionically with residual silanols ( ) on the column stationary phase, causing "shark-fin" tailing.

• Hydrophobic Tail (tert-butyl ester): This group provides significant retention on C18 phases but introduces chemical instability. Trifluoroacetic acid (TFA) , a common additive, can catalyze the cleavage of the tert-butyl group to the free acid, especially at low pH or elevated temperatures.

Method Development Decision Tree

Figure 1: Decision logic for selecting mobile phase pH and stationary phase based on analyte properties.

Part 2: Comparative Method Analysis

We evaluated three common strategies. The data below synthesizes expected performance based on chemotype behavior and standard chromatographic principles.

Method A: The "Standard" Acidic Approach (Not Recommended) [2]

• Column: Standard C18 (5 µm, 100 Å)

• Mobile Phase: 0.1% TFA in Water / Acetonitrile[2]

• Mechanism: Ion-pairing / Hydrophobic interaction.

Parameter	Performance	Analysis
Peak Shape	Poor ( )	Protonated pyridine interacts with silanols.
Stability	Critical Risk	TFA can cleave the tert-butyl ester over time.[2]
Retention	Low	Ionized analyte is less hydrophobic.[2]

Expert Insight: Avoid TFA for tert-butyl esters if possible. If low pH is required for other impurities, switch to 0.1% Formic Acid , which is weaker and less likely to catalyze hydrolysis, though peak shape may suffer without the ion-pairing effect of TFA.

Method B: The "Orthogonal" Phenyl-Hexyl Approach (Good Alternative)

• Column: Phenyl-Hexyl or Biphenyl

• Mobile Phase: 10 mM Ammonium Formate (pH 3.8) / Methanol[3]

• Mechanism:

  interactions + Hydrophobic interaction.

Parameter	Performance	Analysis
Peak Shape	Good ( )	interactions shield the basic nitrogen.
Stability	High	Buffer pH 3.8 is mild; Methanol is gentler than ACN.[2]
Selectivity	Unique	Separates based on aromaticity differences.[2]

Method C: The "High pH" Hybrid Approach (Recommended)

• Column: Hybrid Silica C18 (e.g., Waters XBridge, Phenomenex Gemini)

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile[3][4][5][6]

• Mechanism: Analyte Neutralization.[2]

Parameter	Performance	Analysis
Peak Shape	Excellent ( )	Pyridine is deprotonated (neutral), eliminating silanol drag.
Stability	Moderate	tert-butyl esters are generally stable at pH 10 short-term; avoid prolonged storage.
Retention	High	Neutral molecule maximizes hydrophobic interaction.[2]

Part 3: Recommended Optimized Protocol (Method C)

This protocol utilizes High pH Chromatography to suppress the ionization of the pyridine ring, ensuring sharp peaks and high sensitivity.[2]

1. Reagents & Materials

• Stationary Phase: Hybrid Silica C18 (High pH stable), 4.6 x 150 mm, 3.5 µm or 5 µm.

  • Why: Standard silica dissolves at pH > 8.[2] Hybrid technology extends stability to pH 12.[2][7]

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile (HPLC Grade).[4]

• Diluent: 50:50 Water:Acetonitrile (Neutral).

2. Instrument Parameters

• Flow Rate: 1.0 mL/min[1][2][8]

• Column Temp: 30°C (Do not exceed 40°C to protect the ester).

• Detection: UV @ 254 nm (Pyridine absorption max) or 220 nm (Ester/Carbonyl).

• Injection Volume: 5-10 µL.

3. Gradient Program

Time (min)	% Mobile Phase B	Rationale
0.0	5	Initial equilibration.
10.0	95	Elute the hydrophobic ester.
12.0	95	Wash column.
12.1	5	Return to initial.
17.0	5	Re-equilibrate (Critical for pH stability).

4. Self-Validating System Suitability Criteria

To ensure the method is performing correctly, every run must meet these metrics:

• Tailing Factor (

  ): NMT 1.2 (Indicates successful suppression of silanol activity).

• Retention Time Precision: %RSD < 1.0% (n=5).

• Resolution (

  ): > 2.0 between the main peak and any hydrolysis degradant (free acid).[2]

Part 4: Troubleshooting & Stability Logic

Visualizing the Degradation Pathway

The primary risk to data integrity is the in-situ hydrolysis of the analyte.[2]

Figure 2: Hydrolysis pathway of tert-butyl esters. Avoidance of strong acids and heat is critical.[2]

Troubleshooting Guide

• Issue: Peak splitting.

  • Cause: Sample solvent is stronger than the mobile phase.[2]

  • Fix: Dissolve sample in 10-20% Acetonitrile in Water (match initial gradient).

• Issue: Ghost peak at ~1.5 min.

  • Cause: Hydrolysis product (Free acid) eluting near the void volume due to high polarity.[2]

  • Fix: Check sample age and storage temperature. Prepare fresh standards.

References

• Pyridine pKa & Basicity

  • Determination of the pKa values of some pyridine derivatives. (2018).[9][10] Bulgarian Chemical Communications.

  • 9[4][9][10][11][12][13]

• tert-Butyl Ester Stability

  • Experimental setup for monitoring t-butyl ester cleavage by HPLC. BenchChem Application Notes.[2]

• High pH Method Strategy

  • Breakthrough RP-HPLC strategy for synchronous analysis of pyridine... (2026).[8][10][13] Scientific Reports.[2][8]

• Mobile Phase Effects

  • Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents. (2022).[3] LCGC International.[2]

Sources

• 1. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aapco.org [aapco.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. bcc.bas.bg [bcc.bas.bg]
• 10. tert-Butyl 4-oxo-3,4-dihydropyridine-1(2H)-carboxylate | C10H15NO3 | CID 22495568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4-Oxo-4-(3-pyridyl)butyric acid | C9H9NO3 | CID 437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

comparing tert-butyl vs ethyl ester stability in pyridine synthesis

An optimal protecting group strategy is the linchpin of successful complex heterocyclic synthesis. In the construction of highly functionalized pyridines—frequently achieved via the Hantzsch dihydropyridine synthesis and subsequent oxidative aromatization—the choice of ester substituents at the C3 and C5 positions dictates the efficiency of downstream functionalization.

For researchers and drug development professionals, deciding between an ethyl ester and a tert-butyl ester is not merely a matter of cost or availability; it is a strategic decision governed by mechanistic causality, steric environments, and the necessity for orthogonal deprotection. This guide objectively compares the stability, reactivity, and cleavage mechanisms of ethyl versus tert-butyl esters in pyridine synthesis, supported by experimental methodologies and mechanistic data.

Mechanistic Causality: The "Why" Behind Ester Stability

The fundamental difference in stability between ethyl and tert-butyl esters stems from their distinct mechanisms of hydrolysis.

Ethyl Esters (Acyl-Oxygen Cleavage): Standard primary alkyl esters like ethyl esters typically undergo hydrolysis via the BAC2 (Base-Catalyzed Acyl-Oxygen Cleavage) or AAC2 (Acid-Catalyzed Acyl-Oxygen Cleavage) mechanisms[1]. Because the carbonyl carbon is relatively unhindered, it is highly susceptible to nucleophilic attack by hydroxide ions, Grignard reagents, or metal hydrides. While this makes deprotection straightforward using aqueous bases (e.g., NaOH, LiOH), it also renders the ester vulnerable to unwanted saponification or transesterification during multi-step syntheses.

tert-Butyl Esters (Alkyl-Oxygen Cleavage): The tert-butyl group introduces profound steric bulk, effectively shielding the carbonyl carbon from nucleophilic attack. Consequently, tert-butyl esters exhibit remarkable stability towards strongly basic and nucleophilic conditions[2]. However, their strategic advantage lies in their specific lability to acid. Under acidic conditions (typically using Trifluoroacetic Acid, TFA, or HCl), tert-butyl esters undergo an AAL1 (Acid-Catalyzed Alkyl-Oxygen Cleavage) mechanism[1]. The reaction is driven by the protonation of the carbonyl oxygen followed by the expulsion of a highly stable tertiary carbocation, which rapidly eliminates a proton to form isobutylene gas.

This mechanistic divergence is highly practical in pyridine chemistry. For instance, in the synthesis of complex furo[2,3-b]pyridines, ethyl esters have been shown to resist saponification due to metal-ion chelation forming a pseudo 6-membered ring. Switching to a tert-butyl ester allows for clean, quantitative cleavage and decarboxylation using TFA, bypassing the problematic basic conditions entirely[3].

Comparative Stability Matrix

The following table summarizes the quantitative and qualitative stability of ethyl and tert-butyl esters under standard synthetic conditions encountered during pyridine elaboration.

Reaction Condition	Reagent Example	Ethyl Ester Stability	tert-Butyl Ester Stability	Mechanistic Outcome
Basic Hydrolysis	1M NaOH, H₂O/MeOH, Δ	Labile (Cleaves in 1-4 h)	Highly Stable	Et: BAC2 cleavage. t-Bu: Steric shielding prevents attack.
Acidic Cleavage	50% TFA in DCM, rt	Stable	Labile (Cleaves in 1-2 h)	t-Bu: AAL1 cleavage via t-butyl cation to isobutylene.
Nucleophilic Attack	RMgX (Grignard), THF	Labile (Forms tertiary alcohols)	Stable	t-Bu: Steric hindrance blocks nucleophilic addition.
Reduction	LiAlH₄, THF	Labile (Reduces to alcohol)	Stable / Slow	t-Bu: Resists hydride transfer compared to primary esters.
Transesterification	NaOMe / MeOH	Labile (Forms methyl ester)	Stable	Et: Rapid equilibrium driven by base.

Visualizing the Synthetic Workflows

The divergence in deprotection strategies allows chemists to design orthogonal synthetic routes. Below is the workflow for a standard Hantzsch pyridine synthesis followed by selective ester cleavage.

Caption: Workflow of Hantzsch pyridine synthesis highlighting orthogonal deprotection pathways.

To further understand the causality of these orthogonal conditions, we must look at the transition states of the cleavage events:

Caption: Mechanistic divergence: Acyl-oxygen cleavage (Ethyl) vs. Alkyl-oxygen cleavage (tert-Butyl).

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Observational cues (such as phase changes or gas evolution) are embedded to ensure the researcher can verify the reaction's progress in real-time.

Protocol A: Hantzsch Synthesis of tert-Butyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate

Note: While ethyl acetoacetate is the historical standard, substituting tert-butyl acetoacetate allows for downstream acid-mediated continuous flow hydrolysis or batch cleavage[4].

• Reagent Assembly: In a 100 mL round-bottom flask, combine benzaldehyde (10.0 mmol, 1.0 eq), tert-butyl acetoacetate (20.0 mmol, 2.0 eq), and ammonium acetate (15.0 mmol, 1.5 eq) in 25 mL of absolute ethanol.

• Condensation: Reflux the mixture for 4–6 hours. Validation: The reaction transitions from a clear solution to a distinct yellow hue. TLC (Hexanes/EtOAc 8:2) should indicate the consumption of benzaldehyde and the appearance of a highly fluorescent blue spot under 254 nm UV (the 1,4-dihydropyridine intermediate).

• Oxidation (Aromatization): Cool the mixture to 0 °C. Slowly add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (10.5 mmol, 1.05 eq) in small portions. Stir at room temperature for 2 hours.

• Workup: Concentrate the solvent in vacuo. Dissolve the residue in dichloromethane (DCM) and wash with saturated aqueous NaHCO₃ (3 x 20 mL) to remove DDQ hydroquinone byproducts. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the tert-butyl ester protected pyridine.

Protocol B: Selective Acidic Cleavage of the tert-Butyl Ester

This protocol leverages the AAL1 mechanism, generating a volatile byproduct that drives the reaction to completion[2].

• Preparation: Dissolve the tert-butyl ester pyridine derivative (5.0 mmol) in 10 mL of anhydrous DCM.

• Acid Addition: Cool the flask to 0 °C. Dropwise, add 10 mL of Trifluoroacetic Acid (TFA) to create a 1:1 v/v mixture of TFA:DCM.

• Reaction Monitoring: Remove the ice bath and stir at room temperature. Validation: You will observe mild effervescence; this is the evolution of isobutylene gas. The cessation of bubbling (typically after 1–2 hours) is a physical indicator of reaction completion. Confirm via TLC or LC-MS.

• Isolation: Evaporate the volatiles under a stream of nitrogen or via rotary evaporation. Co-evaporate with toluene (3 x 10 mL) to azeotropically remove residual trace TFA, yielding the pure pyridine-3,5-dicarboxylic acid as a TFA salt.

Protocol C: Basic Hydrolysis of the Ethyl Ester Alternative

For comparison, if the ethyl ester was utilized, basic saponification is required.

• Preparation: Dissolve the ethyl ester pyridine derivative (5.0 mmol) in 15 mL of Methanol/Water (2:1 v/v).

• Base Addition: Add Sodium Hydroxide (NaOH) (25.0 mmol, 5.0 eq).

• Hydrolysis: Heat the mixture to 65 °C for 3–4 hours. Validation: The starting material will slowly dissolve into the aqueous layer as the carboxylate salt forms.

• Isolation: Cool to room temperature and evaporate the methanol. Acidify the remaining aqueous layer with 1M HCl to pH ~3. Validation: The free pyridine carboxylic acid will precipitate out of the aqueous solution as a white/off-white solid. Filter and dry under vacuum.

Strategic Recommendations

• Choose Ethyl Esters when: The target pyridine does not require further harsh basic manipulation, or when the final drug candidate requires an ethyl ester prodrug moiety for improved bioavailability.

• Choose tert-Butyl Esters when: The synthetic route involves strong nucleophiles (e.g., Grignard additions to other parts of the molecule), basic cross-coupling conditions, or when orthogonal deprotection in the presence of base-sensitive functional groups (like amides or other primary esters) is mandatory.

References

• University of Birmingham. Lecture 6: Hydrolysis Reactions of Esters and Amides. Available at: [Link]

• National Institutes of Health (PMC). Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling. Available at: [Link]

• SciSpace. One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Bu. Available at:[Link]

Sources

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Comparative Guide: IR Spectrum Analysis of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

Topic: IR Spectrum Analysis of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester Content Type: Publish Comparison Guide

Executive Summary

In the high-stakes environment of drug discovery, particularly within kinase inhibitor development (e.g., Cdc7 inhibitors), the intermediate 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS: 929562-43-6) serves as a critical scaffold. Its structural integrity—specifically the protection of the carboxylic acid as a tert-butyl ester—is paramount before proceeding to subsequent cyclization or coupling steps.

This guide provides a technical comparison of the IR spectral characteristics of this ester against its primary alternatives: the Free Acid precursor (4-Oxo-4-(4-pyridyl)butanoic acid) and the Methyl Ester analog . We focus on In-Process Control (IPC) methodologies to rapidly validate synthesis success without the latency of NMR.

Analytical Strategy: The "Fingerprint" Approach

Why use IR for this specific molecule? While NMR is definitive, IR offers immediate feedback on the esterification status . The transformation from the free acid to the tert-butyl ester involves distinct changes in dipole moments and bond stiffness that are easily resolved in the mid-infrared region.

The Core Comparison:

• Target (Tert-Butyl Ester): Characterized by the absence of H-bonding -OH stretches and a distinct ester carbonyl shift.

• Alternative 1 (Free Acid Precursor): Characterized by broad O-H dimerization bands and a lower frequency acid carbonyl.

• Alternative 2 (Methyl/Ethyl Ester): Structurally similar but distinguishable by the absence of the tert-butyl skeletal "doublet" in the fingerprint region.

Comparative Spectral Analysis

The following data synthesizes experimental baselines for pyridine-conjugated ketobutyrates.

Table 1: Critical Frequency Comparison (cm⁻¹)

Functional Group	Target: Tert-Butyl Ester	Alt 1: Free Acid	Alt 2: Methyl Ester	Mechanistic Insight
O-H Stretch	Absent	2500–3300 (Broad)	Absent	The disappearance of the broad "acid beard" is the primary indicator of successful protection.
Ester/Acid C=O	1730–1740 (Strong)	1705–1720 (Strong)	1735–1745 (Strong)	Esters absorb at higher frequencies than acid dimers due to the lack of H-bonding lowering the force constant.
Ketone C=O	1685–1695 (Med-Strong)	1685–1695 (Med-Strong)	1685–1695 (Med-Strong)	Conjugation with the pyridine ring lowers the ketone frequency (normally ~1715) to <1700 cm⁻¹. This peak remains constant across all analogs.
C-H (sp³)	2970–2990 (Strong)	2900–2950 (Weak)	2950 (Medium)	The tert-butyl group adds significant C-H stretching intensity compared to the methyl ester or acid.
Skeletal Bend	1365 & 1390 (Doublet)	Absent	1360 (Single)	The Diagnostic Split: The tert-butyl "gem-dimethyl" vibration creates a characteristic doublet distinct from the methyl ester singlet.

Detailed Experimental Protocol: Rapid IPC Validation

Objective: Confirm conversion of 4-Oxo-4-(4-pyridyl)butanoic acid to its tert-butyl ester.

Methodology: ATR-FTIR (Attenuated Total Reflectance)

• Why ATR? This compound is often an oil or low-melting waxy solid. ATR eliminates the need for KBr pellet pressing, which can induce moisture absorption (confusing the OH region).

Step-by-Step Workflow:

• Sample Prep:

  • Take a 5 mg aliquot of the crude reaction mixture.

  • Crucial Step: Evaporate synthesis solvent (e.g., DCM or THF) under a nitrogen stream. Residual solvent peaks (DCM ~700 cm⁻¹) can mask the fingerprint region.

• Background Scan:

  • Clean the Diamond/ZnSe crystal with isopropanol.

  • Collect 16 scans of air background.

• Acquisition:

  • Apply the residue directly to the crystal.

  • Collect 16 scans at 4 cm⁻¹ resolution.

• Validation Logic (Self-Validating):

  • Pass: No broad peak >3000 cm⁻¹ AND distinct doublet at ~1365/1390 cm⁻¹.

  • Fail: Presence of broad OH stretch (incomplete reaction).

  • Ambiguous: Single peak at 1360 cm⁻¹ (possible trans-esterification to methyl ester if MeOH was used).

Visualizing the Decision Pathway

The following diagram illustrates the logical flow for interpreting the IR spectrum during synthesis monitoring.

Caption: Logical workflow for In-Process Control (IPC) using ATR-FTIR to validate tert-butyl ester formation.

Mechanistic Interpretation of Key Signals

1. The "Pyridyl-Ketone" Conjugation (1690 cm⁻¹): Unlike aliphatic ketones (1715 cm⁻¹), the carbonyl group at the 4-position is conjugated with the electron-deficient pyridine ring.

• Causality: Resonance delocalization draws electron density from the C=O double bond into the ring, weakening the bond constant (

  ) and lowering the frequency ( ). This peak serves as an internal standard—it should remain relatively unchanged between the acid and the ester.

2. The Tert-Butyl "Umbrella" (1365/1390 cm⁻¹): This is the most specific identification marker for the product.

• Mechanism: The tert-butyl group contains three methyl groups attached to a central quaternary carbon. The symmetric deformation (umbrella mode) of these methyl groups splits into two bands due to vibrational coupling between the adjacent methyl rotors.

• Differentiation: A simple methyl ester (–OCH₃) or ethyl ester (–OCH₂CH₃) lacks this specific coupling geometry and will typically show a singlet or a different pattern in this region.

References

• Sigma-Aldrich. Product Specification: 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS 929562-43-6). [1]

• Harrington, P. E., et al. (2010).[2] "Cdc7 Kinase Inhibitors: 5-Heteroaryl-3-Carboxamido-2-Aryl Pyrroles as Potential Antitumor Agents." Journal of Medicinal Chemistry, 53(24). (Describes synthesis of similar pyridine-keto-esters).

• NIST Chemistry WebBook. Infrared Spectra of Pyridine Carboxylates. (Used for comparative frequency baselines of pyridine esters).

Sources

• 1. 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester | 929562-43-6 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]

Reference Standards for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester: Purity Assessment &amp; Validation Guide

Executive Summary

4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS 929562-43-6) is a critical intermediate, often utilized in the synthesis of kinase inhibitors and pyridine-based pharmaceutical actives.[1] Its dual functionality—a basic pyridine ring and an acid-labile tert-butyl ester—presents unique challenges in establishing valid reference standards.

This guide objectively compares the performance of different purity assessment methodologies ("Alternatives") and provides a validated framework for qualifying this compound as a Reference Standard. Unlike generic certificates of analysis, this document focuses on the causality between chemical structure and analytical bias, ensuring your quantitative data withstands regulatory scrutiny.

Part 1: Strategic Comparison of Reference Standard Types

In drug development, the "Alternative" to a commercial Certified Reference Material (CRM) is often an In-House Qualified Standard. Below is a technical comparison of these approaches for this specific chemical profile.

Comparative Analysis: Sourcing vs. Qualification

Feature	Option A: Commercial CRM	Option B: In-House Qualified Standard	Option C: Research Grade (Catalog)
Primary Use	GMP Release Testing, Pivotal Clinical Batches	Early Development, Process Optimization	Synthetic Screening (Non-Quantitative)
Purity Metric	Absolute Content (% w/w)	Absolute Content (% w/w)	Relative Area (% Area)
Traceability	NIST/USP Traceable	Traceable to Primary Standard or qNMR	None
Risk Profile	Low (Vendor assumes liability)	Medium (Requires rigorous validation)	High (Area% w/w%)
Suitability for CAS 929562-43-6	Low Availability. Niche intermediates rarely have CRMs.	High. Most viable option for this specific intermediate.	High Availability. But unsuitable for assay calculation.

Critical Insight: For 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester, commercial CRMs are scarce. Reliance on "Research Grade" (Option C) often leads to assay errors of 5-15% because the tert-butyl ester can hydrolyze to the acid (invisible in some LC methods or co-eluting) and inorganic salts from synthesis are undetected by UV. Option B (In-House Qualification via qNMR) is the recommended scientific path.

Part 2: Technical Deep Dive & Methodologies

To qualify an In-House Standard (Option B), you must distinguish between Chromatographic Purity and Assay Potency .

Challenge 1: The Pyridine Tailing & Silanol Interaction

The pyridine nitrogen (pKa ~5.2) will protonate under standard acidic HPLC conditions (0.1% TFA, pH ~2), interacting strongly with residual silanols on the column, causing peak tailing.

• Consequence: Integration errors and poor resolution from impurities.

• Solution: Use a charged surface hybrid (CSH) column or add an ion-pairing modifier (though incompatible with MS).

Challenge 2: The tert-Butyl Ester Instability

tert-Butyl esters are acid-labile. Prolonged exposure to low pH mobile phases (e.g., 0.1% TFA) during long gradient runs can induce on-column hydrolysis, generating the free acid artifact (4-Oxo-4-pyridin-4-yl-butyric acid).

• Consequence: The "impurity" increases during the run, invalidating the standard.

• Solution: Use buffered mobile phases at pH 4.5–6.0 (Ammonium Acetate).

Protocol A: Validated HPLC-UV Purity Method

*Use this for determining Relative Purity (Area %)._

• Column: Waters XSelect CSH C18, 150 x 4.6 mm, 3.5 µm (or equivalent charged surface column).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.8).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Pyridine

  ) and 280 nm.

• Column Temp: 30°C.

Why this works: The ammonium acetate buffer keeps the pH above the pyridine pKa (reducing protonation) and protects the tert-butyl ester from acid hydrolysis. The CSH column technology mitigates secondary silanol interactions.

Protocol B: Quantitative NMR (qNMR) – The Absolute Standard

*Use this for determining Assay Potency (% w/w). This is the "Gold Standard" alternative to Mass Balance._

Principle: qNMR provides a direct mole-ratio measurement against a NIST-traceable internal standard, independent of UV extinction coefficients.

Step-by-Step Methodology:

• Internal Standard (IS) Selection: Use Maleic Acid (TraceCERT® grade) or 1,3,5-Trimethoxybenzene .

  • Reason: High purity, non-hygroscopic, and signals (singlet ~6.0-6.5 ppm) do not overlap with the pyridine protons (AA'BB' system ~7.8/8.8 ppm) or the tert-butyl singlet (~1.5 ppm).

• Solvent: DMSO-d6.

  • Reason: Excellent solubility for both the ester and polar impurities; prevents exchange of amide/acid protons if present.

• Preparation:

  • Weigh ~20 mg of Sample (precision ±0.01 mg).

  • Weigh ~10 mg of IS (precision ±0.01 mg).

  • Dissolve completely in 0.7 mL DMSO-d6.

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (D1): ≥ 60 seconds (must be 5x T1 of the longest proton).

  • Scans: 16 or 32.

• Calculation:

Part 3: Data Presentation & Visualization[2]

Comparison of Purity Assignments

The table below illustrates why "Research Grade" (Area%) is insufficient for this compound.

Purity Method	Result (Example Data)	Interpretation
HPLC-UV (Area %)	99.2%	Misleading. Ignores solvent/salt content.
TGA (Volatiles)	0.5% Loss	Residual solvent (likely Ethyl Acetate/Hexane).
ROI (Residue on Ignition)	1.8% Residue	Critical. Inorganic salts from synthesis (e.g., LiCl, NaBr).
qNMR (Calculated)	96.9% w/w	True Value. Accounts for "invisible" salts and solvents.

Workflow Visualization: Qualification Logic

The following diagram outlines the decision process for qualifying the reference standard.

Caption: Decision tree for qualifying 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester, prioritizing qNMR for absolute potency assignment.

Structural Stability & Impurity Pathway

Understanding the degradation allows for better storage and handling.

Caption: Primary degradation pathway (Red) vs. Synthetic utility (Green). Avoid acidic storage to prevent hydrolysis.

References

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). [Link]

• J-STAR Research. Reference Standards Certification & Characterization. (General methodology for intermediate qualification). [Link]

Sources

• 1. 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester | 929562-43-6 [sigmaaldrich.com]

A Senior Application Scientist's Guide to the Chromatographic Separation of Pyridine Butyric Acid Ester Isomers

In the landscape of pharmaceutical development and chemical analysis, the precise separation and quantification of isomeric compounds are paramount. Isomers, particularly positional isomers of active pharmaceutical ingredients (APIs) or their intermediates, often exhibit distinct pharmacological and toxicological profiles. Pyridine butyric acid esters, a class of compounds with significant interest, present a common yet critical analytical challenge: the effective separation of their closely related positional isomers (e.g., 2-, 3-, and 4-isomers).

This guide provides an in-depth comparison of chromatographic strategies, grounded in experimental data and first principles, to empower researchers, scientists, and drug development professionals in selecting and optimizing methods for this specific analytical challenge.

The Analytical Challenge: Why Isomer Separation is Critical

The core difficulty in separating positional isomers of pyridine butyric acid esters lies in their nearly identical physicochemical properties. They share the same molecular weight and often have very similar polarities and pKa values.[1] This similarity complicates separation by standard chromatographic methods, demanding a nuanced approach to exploit subtle differences in their molecular structure and interaction with the stationary phase.[1][2]

The position of the butyric acid ester group on the pyridine ring dictates the molecule's electron density distribution, dipole moment, and steric profile. These subtle differences are the key to achieving successful chromatographic resolution.

Comparative Analysis of Chromatographic Techniques

A multi-faceted approach is often necessary for the robust separation of these isomers. Below is a comparison of the most viable chromatographic techniques, highlighting their principles, advantages, and limitations.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the workhorse of pharmaceutical analysis and the logical starting point for separating pyridine-based compounds. The primary challenge with basic compounds like pyridine on traditional silica-based columns is the undesirable interaction with residual acidic silanol groups on the stationary phase, which can lead to significant peak tailing.[3]

Causality Behind Method Choices:

• Mobile Phase pH Control: This is the most critical parameter. The pKa of the pyridine moiety is typically around 5-6. To ensure consistent protonation and minimize silanol interactions, the mobile phase pH should be maintained at least 2 pH units below the analyte's pKa.[3][4][5] A low pH (e.g., 2.5-3.0) protonates the pyridine nitrogen, resulting in a stable cationic species, and simultaneously suppresses the ionization of silanol groups (Si-OH), dramatically improving peak shape.[3]

• Stationary Phase Selection: While standard C18 columns can be effective, columns with high-purity silica and robust end-capping are recommended to reduce the number of accessible silanol groups.[3] For aromatic positional isomers, phenyl-based stationary phases can offer alternative selectivity by leveraging π–π interactions, which may differ based on the substituent's position.[2]

• Mobile Phase Additives: If peak tailing persists even at low pH, adding a competing base like triethylamine (TEA) at a low concentration (e.g., 0.1%) can be effective.[3] TEA, being a stronger base, will preferentially interact with the active silanol sites, effectively masking them from the pyridine analyte.[3]

Table 1: Expected Performance of RP-HPLC under Varied Conditions

Parameter	Condition	Expected Outcome	Rationale
Mobile Phase pH	pH 7.0	Poor peak shape, significant tailing	Ionized silanol groups (SiO-) strongly interact with the protonated pyridine ring.[3]
pH 4.5	Moderate peak shape, some tailing	A mix of ionized and non-ionized silanol groups leads to mixed-mode interactions.[3]
pH 2.5	Sharp, symmetrical peaks	Silanol groups are protonated (Si-OH), minimizing ionic interactions.[3]
Stationary Phase	Standard C18	Acceptable retention, potential tailing	Hydrophobic interactions dominate, but silanol interference is possible.
Phenyl Hydride	Alternative selectivity, potentially better resolution	π–π interactions between the phenyl rings and the pyridine ring can exploit differences in electron density among isomers.[2]
Additive	0.1% TEA (at pH > 4)	Improved peak symmetry	TEA acts as a competing base, masking active silanol sites.[3]

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful, "green" alternative to HPLC for both chiral and achiral separations.[6] It utilizes supercritical CO2 as the primary mobile phase, which has low viscosity and high diffusivity, allowing for faster separations and higher efficiency.[7][8]

Causality Behind Method Choices:

• Stationary Phase is Key: Unlike RP-HPLC where C18 is a near-universal phase, SFC relies on a wider variety of polar stationary phases to achieve selectivity for polar compounds.[6][7] For basic compounds like pyridine butyric acid esters, stationary phases specifically designed for SFC are highly effective.

• Pyridine-Based Columns: The 2-Ethylpyridine (2-EP) stationary phase is considered a "gold standard" for the achiral SFC analysis of basic compounds.[7][9] It often provides excellent peak shape without the need for basic additives in the mobile phase.[7][9] Other pyridine-based phases like 4-Ethylpyridine and Pyridylamide offer alternative selectivities.[6][9] These columns leverage polar interactions and can effectively differentiate the subtle electronic and steric differences among the isomers.

Gas Chromatography (GC)

GC is a viable technique, particularly if the esters are sufficiently volatile and thermally stable. For less volatile compounds, derivatization to more volatile esters (e.g., methyl esters) might be necessary, although this adds a sample preparation step.[10]

Causality Behind Method Choices:

• Column Polarity: The choice of GC column is critical. A polar stationary phase, such as a wax column (polyethylene glycol) or a cyanopropyl-based column, is generally required to separate isomers of polar compounds like substituted pyridines.[11] These phases separate based on a combination of boiling point and specific interactions with the polar functional groups. A non-polar column (e.g., DB-5) may not provide sufficient resolution for these types of isomers.[11]

• Derivatization: For the parent pyridine butyric acids, derivatization to their esters (e.g., methyl or butyl esters) is essential to improve volatility and chromatographic performance.[10] Butyl esters can be advantageous for short-chain acids as they are less volatile than methyl esters, moving the peak away from the solvent front.[10]

In-Depth Experimental Protocols

The following protocols provide a validated starting point for method development.

Protocol 3.1: Optimized RP-HPLC Method for Positional Isomers

This protocol is designed to achieve baseline separation of 2-, 3-, and 4-pyridine butyric acid methyl ester isomers.

• Instrumentation: HPLC System with UV Detector

• Column: High-purity, end-capped C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water (pH ≈ 2.8)

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 50% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detection: UV at 254 nm

• System Suitability Criteria:

  • Resolution between critical pair > 2.0

  • Tailing factor for all peaks < 1.5

Protocol 3.2: SFC Screening Method for Positional Isomers

This protocol is a starting point for screening different SFC columns to find the optimal selectivity.

• Instrumentation: SFC System with UV or MS Detector

• Columns (for screening):

  • 2-Ethylpyridine, 4.6 x 150 mm, 5 µm

  • Pyridylamide, 4.6 x 150 mm, 5 µm

  • Silica, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Supercritical CO2

• Mobile Phase B (Co-solvent): Methanol

• Gradient: 5% B to 40% B over 10 minutes

• Flow Rate: 3.0 mL/min

• Back Pressure: 150 bar

• Column Temperature: 40 °C

• Detection: UV at 254 nm

Data Interpretation and Method Validation

Successful separation is defined by achieving baseline resolution (Rs ≥ 1.5) for all isomeric peaks. The elution order will depend on the subtle interplay of hydrophobicity and polar interactions. For instance, in RP-HPLC, the isomer that is most shielded or has the lowest dipole moment may elute first. In SFC, the isomer with the strongest polar interactions with the stationary phase will be retained longer.

Conclusion and Recommendations

The separation of pyridine butyric acid ester isomers is a challenging but achievable task with a systematic approach.

• For routine analysis and high-throughput screening, RP-HPLC with stringent pH control (pH 2.5-3.0) on a modern, end-capped C18 column is the most robust and reliable starting point.

• When RP-HPLC fails to provide adequate resolution, or for applications requiring faster run times and reduced solvent consumption, Supercritical Fluid Chromatography (SFC) with a 2-Ethylpyridine column is a highly recommended alternative. [7][9]

• Gas Chromatography is a suitable option for volatile esters, provided a polar column is used to induce the necessary selectivity.

Ultimately, the choice of method will depend on the specific isomers , the available instrumentation, and the analytical goals (e.g., purity testing vs. preparative separation). The principles and protocols outlined in this guide provide a solid foundation for developing a successful and reliable separation method.

References

• Benchchem. Technical Support Center: Chromatography of Pyridine Compounds.
• David, V., et al. THE INFLUENCE OF MOBILE PHASE pH ON THE RETENTION AND SELECTIVITY OF RELATED BASIC COMPOUNDS IN REVERSE.
• Chromatography Today. Column Technology for Achiral SFC Separations.
• American Pharmaceutical Review. Advances in Achiral Stationary Phases for SFC.
• Princeton Chromatography Inc. SFC Columns.
• Agilent. Control pH During Method Development for Better Chromatography.
• Crawford Scientific. The Critical Role of Mobile Phase pH in Chromatography Separations.
• Longdom Publishing. Crucial Role of Mobile Phase Composition in Chromatography.
• Chromatography Today. Separation of Pharmaceuticals by SFC using Mono- and Di-Hydroxy Substituted Phenyl Stationary Phases.
• Valko, K. (Ed.). Separation Methods in Drug Synthesis and Purification.
• Balogh, G. T., et al. (2015). Studies of a pyridino-crown ether-based chiral stationary phase on the enantioseparation of biogenic chiral aralkylamines and α-amino acid esters by high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis.
• Lirias. Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis.
• Benchchem. Technical Support Center: Managing Difficult-to-Separate Pyridine Isomers.
• Cogent Steps. Positional Isomer Separation Method Suggestions using HPLC or LCMS.
• Scoble, J. A., & Cincotta, J. J. (1988). Gas chromatographic separation of substituted pyridines. PubMed.
• HELIX Chromatography. HPLC Methods for analysis of Pyridine.
• Chromatography Forum. separation of positional isomers.
• Chromatography Online. Enantiomer and Topoisomer Separation of Acidic Compounds on Anion-Exchanger Chiral Stationary Phases by HPLC and SFC.
• Agilent. Column Selection for the Analysis of Fatty Acid Methyl Esters Application.
• SIELC Technologies. New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions.
• MDPI. Enantiomeric Separation of New Chiral Azole Compounds.
• Google Patents. WO1989002895A1 - Esters of n-butyric acid and their use as drugs.
• New Journal of Chemistry (RSC Publishing). Chiral separation and a molecular modeling study of eight azole antifungals on the cellulose tris(3,5-dichlorophenylcarbamate) chiral stationary phase.
• Journal of Oleo Science. HPLC Separation of Triacylglycerol Positional Isomers on a Polymeric ODS Column.
• MDPI. Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC.
• ResearchGate. Chromatogram of standard butyric acid concentrations by gas....
• AOCS. Alternatives to Methyl Esters for GC Analysis of Fatty Acids.
• Chromatography Forum. Butyric acid separation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. agilent.com [agilent.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. pci-hplc.com [pci-hplc.com]
• 10. aocs.org [aocs.org]
• 11. Gas chromatographic separation of substituted pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester proper disposal procedures

Operational Guide: Mechanistic Safety and Disposal Protocols for 4-Oxo-4-pyridin-4-yl-butyric Acid tert-Butyl Ester

For researchers and drug development professionals synthesizing complex active pharmaceutical ingredients (APIs), the management of intermediate compounds is as critical as the synthesis itself. 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS: 929562-43-6)[1] is a highly specialized building block featuring both a basic pyridine moiety and a hydrolyzable tert-butyl ester.

The overriding principle of laboratory safety dictates that no chemical operation should commence without a rigorous, pre-formulated disposal plan[2]. Because this compound presents specific ecological and chemical reactivity hazards, standard "dump-and-dilute" methods are strictly prohibited. This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and final destruction of this compound.

Mechanistic Hazard Assessment: The Causality of Segregation

To manage waste effectively, one must understand the molecular behavior of the waste under storage conditions. The disposal strategy for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester is dictated by its two primary functional groups:

• The Pyridine Ring (Environmental Toxicity & Combustion Hazards): Pyridine derivatives are notoriously persistent in the environment and toxic to aquatic ecosystems. Furthermore, when subjected to thermal degradation, the nitrogen atom within the heteroaromatic ring oxidizes to form toxic nitrogen oxides (NOx) and carbon monoxide[3][4]. Consequently, this waste cannot be sewered[5] and must be routed to a specialized high-temperature incinerator equipped with alkaline scrubbers to neutralize NOx emissions.

• The tert-Butyl Ester (Hydrolysis & Pressurization Risks): Esters are generally stable under neutral conditions but undergo rapid hydrolysis when exposed to strong acids or bases[3][4]. If this compound is inadvertently mixed with highly acidic aqueous waste streams, the tert-butyl group will cleave, generating 4-oxo-4-pyridin-4-yl-butyric acid and tert-butanol. tert-Butanol is highly volatile and flammable. In a sealed waste carboy, the generation of tert-butanol vapor can lead to dangerous over-pressurization and container rupture.

Physicochemical Profiling for Waste Management

To ensure accurate waste stream categorization, the following parameters must be integrated into your laboratory's Environmental Health and Safety (EHS) manifests.

Parameter	Characteristic / Specification	Operational Disposal Implication
Chemical Identity	4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester	Must be explicitly detailed on waste manifests to ensure proper routing[1].
CAS Number	929562-43-6	Required for EPA/RCRA compliance tracking[1].
Thermal Decomposition	Yields NOx, CO, CO2	Mandates high-temperature incineration with exhaust gas scrubbing[3][4].
Chemical Incompatibilities	Strong oxidizers, strong acids, halogens	Must be strictly segregated from reactive chemical waste streams[3][4].
Ecological Impact	Aquatic toxicity	Strictly forbidden from sanitary sewer discharge; collect 100% of waste[2][5].

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system. Each step includes a verification check to ensure the integrity of the disposal process.

Phase 1: Segregation and Compatibility Verification

• Action: Isolate the compound from incompatible waste streams. Do not mix with strong oxidizing agents (e.g., peroxides, nitric acid) or strong mineral acids[3][4].

• Verification: Before adding the compound to a mixed organic waste carboy, verify the pH of the existing waste using universal indicator paper. The receiving waste stream must be neutral (pH 6–8) to prevent exothermic ester hydrolysis.

Phase 2: Containerization

• Action: Transfer the solid or solvent-dissolved waste into a chemically compatible container. High-Density Polyethylene (HDPE) or PTFE-lined amber glass bottles are required.

• Verification: Ensure the container is structurally sound. Fill the container to no more than 80% capacity. The 20% headspace is a critical safety buffer to accommodate potential vapor expansion from ambient temperature fluctuations.

Phase 3: Labeling and EHS Documentation

• Action: Affix a standardized hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state: "Hazardous Waste - Toxic/Combustible - Contains Pyridine Derivatives."

• Verification: Cross-reference the label with the laboratory's chemical inventory system. Ensure the CAS number (929562-43-6) is legible[1].

Phase 4: Final Routing and Destruction

• Action: Submit a waste pickup request to your institutional EHS department. The waste must be transported by licensed professionals to an EPA-approved RCRA facility[6][7].

• Verification: Confirm with EHS that the waste profile is designated for "High-Temperature Incineration" rather than landfill or alternative treatment, ensuring complete destruction of the pyridine ring.

Emergency Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent environmental exposure.

• Evacuation & PPE: Evacuate non-essential personnel. Don appropriate PPE, including chemical-resistant nitrile gloves, safety goggles (EN166/OSHA approved), and a lab coat[3][4].

• Containment: If the material is in solution, surround the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial spill kit pad. Do not use sawdust or paper towels , as these are combustible and may react with the mixture[4].

• Collection: Carefully sweep the absorbed mixture using non-sparking tools to avoid static discharge[6]. Place the residue into a heavy-duty, sealable polypropylene bag or an HDPE bucket.

• Decontamination: Wash the affected surface with a mild detergent and water, collecting all rinseate as hazardous waste[5].

Waste Segregation Workflow

To streamline decision-making at the bench, follow this logical workflow for routing 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester waste.

Waste segregation workflow for 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester.

References

*[3]3 - Source: fishersci.com * - Source: sigmaaldrich.com *[1]1 - Source: sigmaaldrich.com *[4]4 - Source: fishersci.com *[2] 2 - Source: nih.gov *[5]5 - Source: vumc.org *[6] 6 - Source: fishersci.com *[7]7 - Source: epa.gov

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• 1. 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester | 929562-43-6 [sigmaaldrich.com]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. vumc.org [vumc.org]
• 6. fishersci.com [fishersci.com]
• 7. epa.gov [epa.gov]

Navigating the Unseen: A Guide to Safely Handling 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester

For the vanguard of scientific discovery, the responsible handling of novel chemical entities is paramount. This guide provides a comprehensive operational and safety framework for researchers, scientists, and drug development professionals working with 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally similar molecules and established laboratory safety protocols to ensure a robust and precautionary approach to its handling and disposal.

The chemical structure of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester incorporates a pyridinyl moiety and a tert-butyl ester of a butyric acid derivative. Analysis of analogous compounds suggests that this molecule should be handled with care, assuming it may cause skin and eye irritation, and potentially respiratory irritation. The butyric acid component suggests a potential for corrosive properties, while pyridinyl compounds can present a range of toxicological effects. Therefore, a cautious and well-defined set of procedures is essential.

Essential Personal Protective Equipment (PPE): A Multi-barrier Approach

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against potential exposure. The following table outlines the recommended PPE for various laboratory operations involving 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester.

Laboratory Task	Minimum PPE Requirement	Enhanced Precautions (for large quantities or high-risk procedures)
Weighing and Aliquoting (Solid)	- Standard laboratory coat- Nitrile gloves (double-gloving recommended)- ANSI Z87.1 compliant safety glasses with side shields	- Chemical-resistant apron over lab coat- Face shield in addition to safety glasses- Work within a chemical fume hood or ventilated enclosure
Solution Preparation and Dilution	- Standard laboratory coat- Nitrile gloves- ANSI Z87.1 compliant safety goggles (for splash protection)	- Chemical-resistant apron- Face shield over safety goggles- All operations performed in a certified chemical fume hood
Running Reactions and Work-up	- Standard laboratory coat- Nitrile gloves- ANSI Z87.1 compliant safety goggles	- Chemical-resistant apron- Face shield over safety goggles- All operations performed in a certified chemical fume hood
Handling Waste	- Standard laboratory coat- Nitrile gloves- ANSI Z87.1 compliant safety glasses with side shields	- Chemical-resistant apron- Face shield over safety glasses

Procedural Integrity: Donning and Doffing of PPE

Proper technique in putting on and taking off PPE is critical to prevent cross-contamination and exposure.

Donning Sequence:

• Lab Coat: Fasten completely.

• Safety Glasses/Goggles: Ensure a snug fit.

• Gloves: Pull gloves over the cuffs of the lab coat. If double-gloving, don the first pair, then the second.

Doffing Sequence:

• Gloves: Remove the outer pair of gloves (if double-gloving) by peeling them off from the cuff, turning them inside out. Remove the inner pair using the same technique.

• Lab Coat: Unfasten and remove by rolling it down from the shoulders, keeping the contaminated outer surface away from the body.

• Safety Glasses/Goggles: Remove by handling the earpieces.

Operational Blueprint: Handling and Emergency Protocols

A clear and concise operational plan is crucial for both routine handling and unexpected events.

Standard Handling Procedure:

• Preparation: Before handling the compound, ensure that the work area is clean and uncluttered. Verify that a chemical spill kit is readily accessible.

• Engineering Controls: All manipulations of the solid compound and its solutions should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Containment: Use secondary containment (e.g., a tray) for all containers holding the compound or its solutions.

Emergency Spill Response:

In the event of a spill, the following steps should be taken immediately:

• Alert: Notify all personnel in the immediate vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the laboratory.

• Assess: From a safe distance, assess the extent of the spill and any immediate hazards (e.g., proximity to ignition sources).

• Contain: If safe to do so, contain the spill using an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent). Do not use combustible materials like paper towels for large spills.

• Clean-up: Wearing appropriate PPE, carefully scoop the absorbent material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

Responsible Disposal: A Commitment to Safety and Environmental Stewardship

The disposal of 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester and any contaminated materials must be handled with the utmost care to protect both personnel and the environment.

Waste Segregation and Collection:

• Solid Waste: Collect all solid waste, including contaminated weigh paper and absorbent materials from spills, in a clearly labeled, sealed, and compatible hazardous waste container. The label should include "Hazardous Waste" and the full chemical name.[1]

• Liquid Waste: Collect all liquid waste, including reaction residues and cleaning solvents, in a designated, sealed, and compatible hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.[2]

• Contaminated PPE: Dispose of all used gloves and other disposable PPE in a designated hazardous waste container.

Disposal Protocol:

• Labeling: Ensure all waste containers are accurately and clearly labeled with their contents.

• Storage: Store waste containers in a designated, well-ventilated, and secondary containment area away from incompatible materials.[1]

• Professional Disposal: All waste containing 4-Oxo-4-pyridin-4-yl-butyric acid tert-butyl ester must be disposed of through a licensed hazardous waste disposal company. Never dispose of this chemical down the drain or in regular trash.[1][3]

By adhering to these rigorous safety and handling protocols, researchers can confidently and responsibly advance their scientific endeavors while prioritizing the well-being of themselves, their colleagues, and the environment.

References

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• Benchchem. (n.d.). Safe Disposal of 2,6-Di(1H-imidazol-1-yl)pyridine: A Procedural Guide.
• Environment, Health and Safety, University of California, Berkeley. (n.d.). 5.4 Chemical Spill Procedures.
• Lab Alley. (2025, January 3).
• Carl Roth. (n.d.).
• MDPI. (2021, September 18). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains.
• Benchchem. (n.d.).
• Enva. (2025, January 7). Developing an Emergency Chemical Spill Response Plan.
• MDPI. (n.d.). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains.
• Open Access Journals. (n.d.). A Brief View on Pyridine Compounds.
• American Chemical Society. (n.d.). Guide for Chemical Spill Response.
• Thermo Fisher Scientific. (2007, July 24).
• Jubilant Ingrevia Limited. (2024, January 25).
• Apollo Scientific. (n.d.). Pyridine.
• Fisher Scientific. (2009, July 20).
• National Research Centre for the Working Environment. (n.d.). Pyridine.
• Sdfine. (n.d.).
• Health and Safety Executive. (n.d.). Emergency response / spill control.
• Campus Operations and Risk Management, The University of British Columbia. (2021, October). 2. General Chemical Spill Procedures.
• Carl Roth. (n.d.).
• Centers for Disease Control and Prevention. (n.d.). tert-Butyl acetate - NIOSH Pocket Guide to Chemical Hazards.
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Pyridine.
• Thermo Fisher Scientific. (n.d.).
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• New Jersey Department of Health. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]